Sodium aluminum

• CAS No.: 39422-24-7
• Molecular Formula: AlNa
• Molecular Weight: 49.971308 g/mol
• IUPAC Name: aluminum;sodium
• InChI: InChI=1S/Al.Na
• InChI Key: DNEHKUCSURWDGO-UHFFFAOYSA-N
• Canonical SMILES: [Na].[Al]

Description

Sodium aluminum compounds, particularly sodium aluminate (NaAlO₂), are inorganic reagents significant for materials science and chemistry research. This strongly alkaline, white solid is highly soluble in water but insoluble in alcohol, with a melting point of approximately 1,650 °C and a density of around 2.6 g/cm³ . Researchers value this compound for its role as a source of aluminum and sodium in various synthetic and catalytic processes. Key research applications include energy storage and battery science, where aluminum doping is a key strategy to enhance the performance of sodium-ion battery cathodes. For instance, Al³⁺ doping in sodium iron mixed phosphate cathodes strengthens the crystalline framework and broadens sodium-ion diffusion paths, leading to exceptional cycling stability . Similarly, aluminum doping in sodium manganese hexacyano ferrate stabilizes the crystal structure and improves high-rate performance . In construction materials research, sodium aluminate is a highly effective accelerator for phosphogypsum-based cementitious materials (PBCMs). It provides bioavailable aluminum components that accelerate hydration, significantly shortening the setting time and drastically improving early compressive strength by promoting the formation of ettringite (AFt) and C-A-S-H gel . Furthermore, sodium aluminate serves as a precursor in synthesizing novel adsorbents and aluminosilicate nanomaterials. Through hydrothermal methods, it can be used to create nanocomposites like analcime/sodium magnesium aluminum silicon silicate, which demonstrate high efficiency in removing cationic dyes such as methylene blue from aqueous media . Handling this reagent requires strict safety precautions. It is corrosive to metals and causes severe skin burns and eye damage . Researchers must use personal protective equipment, including gloves and eye/face protection, and handle the compound in a well-ventilated place to avoid breathing its dust . This product is intended For Research Use Only and is strictly not for diagnostic, therapeutic, or personal use.

Advanced Synthetic Methodologies for Sodium Aluminum Compounds

Solution-Phase Synthesis Techniques

Solution-phase synthesis offers excellent control over stoichiometry, particle size, and morphology by manipulating reaction parameters in a liquid medium. These techniques are particularly advantageous for creating highly pure and homogeneous materials.

Controlled Precipitation and Crystallization Processes

Controlled precipitation and crystallization are fundamental techniques for synthesizing sodium aluminum compounds from aqueous solutions. These methods involve the careful manipulation of conditions such as pH, temperature, and reactant concentrations to induce the formation of a solid phase with desired characteristics.

A common application of this method is the synthesis of sodium aluminate (NaAlO₂). In one approach, sodium aluminates are synthesized using an Al(NO₃)₃·9H₂O-NaOH system. unal.edu.co By carefully controlling the addition rate of a sodium hydroxide (B78521) solution to an aluminum nitrate (B79036) solution, different stages of the precipitation process can be identified and controlled, ensuring reproducibility. unal.edu.co Potentiometric titration is often employed to monitor the evolution of the system. unal.edu.co The resulting powders can be further treated at high temperatures; for instance, NaAlO₂ crystallizes well at 1,000°C. unal.edu.co

The crystallization of sodium aluminate hydrates, such as Na₂Al₂O₄·2.5H₂O, is another significant industrial process. This can be achieved by concentrating a digest liquor of high-silica aluminous materials with caustic and lime, followed by cooling and seeding to promote crystallization. google.com The kinetics of crystallization, including nucleation, growth, and agglomeration, are crucial for process control and scaling. Studies on monosodium aluminate hydrate (B1144303) (MAH) crystallization have shown that crystal growth is controlled by both diffusion and surface integration. researchgate.net

The synthesis of structurally controlled aluminum hydroxide nanomaterials from aqueous sodium aluminate solutions also relies on controlled precipitation. By adjusting the reaction temperature, various morphologies such as urchin-shaped hollow particles of boehmite can be produced. bwise.kr For example, a simple precipitation process at 60°C can yield these crystalline, urchin-shaped particles. bwise.kr

Interactive Table: Parameters in Controlled Precipitation of this compound Compounds.

Precursors	Precipitating Agent	Key Process Controls	Resulting Compound	Reference
Al(NO₃)₃·9H₂O	NaOH	pH, addition rate, temperature	Sodium Aluminate (NaAlO₂)	unal.edu.co
High-silica aluminous materials	-	Concentration, cooling rate, seeding	Sodium Aluminate Hydrate (Na₂Al₂O₄·2.5H₂O)	google.com
Sodium Aluminate (NaAlO₂)	-	Temperature	Aluminum Hydroxide (Boehmite)	bwise.kr

Hydrothermal and Solvothermal Synthesis Approaches

Hydrothermal and solvothermal methods involve chemical reactions in aqueous or non-aqueous solvents, respectively, at elevated temperatures and pressures in a closed system, such as an autoclave. These techniques are highly effective for synthesizing crystalline materials that may be inaccessible under ambient conditions.

Hydrothermal synthesis is widely used to produce this compound silicates, including various types of zeolites. For instance, Na-A type zeolites can be prepared from industrial wastes like cupola slag and aluminum sludge. researchgate.net The process often involves an initial alkaline fusion step followed by hydrothermal treatment to crystallize the sodium aluminosilicate (B74896) in a NaOH solution at temperatures around 90°C. researchgate.net Similarly, this compound silicate (B1173343) hydrate/analcime composites can be fabricated via a hydrothermal technique, where glutamine can be used as a phase-controlling template to manage morphology and crystallite size. researchgate.net The synthesis of MIL-74, a super-sodalite sodium aluminophosphate, also proceeds via a hydrothermal route, reacting an aluminophosphate gel with tris(2-aminoethyl)amine (B1216632) (tren) and sodium hydroxide at 180°C. acs.org

Solvothermal synthesis offers additional control by using organic solvents. For example, the preparation of a cadmium compound with a specific crystal structure has been achieved through a solvothermal process. acs.org These methods allow for the synthesis of materials with unique properties, such as porous aluminum hydroxide with high surface areas, using templates like oleic acid in a hydrothermal process. functmaterials.org.ua

Organometallic Routes and Grignard Reagent Applications for this compound Hydrides

Organometallic routes provide a pathway for synthesizing complex hydrides like this compound hydride (NaAlH₄), a material of interest for hydrogen storage. These methods often involve the reaction of aluminum precursors with a hydride source in an organic solvent.

One of the foundational methods for preparing lithium aluminum hydride (LiAlH₄), a related compound, involves the reduction of an aluminum chloride solution in ether with lithium hydride (LiH). masterorganicchemistry.com A similar principle can be applied to sodium analogues. The synthesis of trimethylaluminum, a precursor for some organoaluminum compounds, involves reacting methyl chloride with aluminum to form Al₂Me₄Cl₂, which is then treated with sodium metal. libretexts.org

Grignard reagents (RMgX) can also be utilized in the synthesis of complex hydrides. The reactions of magnesium salts with this compound hydride in ether solvents have been investigated to produce magnesium aluminum hydride. thieme-connect.de The success of this reaction depends on the specific alkali metal, halide, and solvent used. thieme-connect.de Furthermore, this compound hydride itself can be synthesized under mild conditions using a Grignard reagent of aluminum. researchgate.net This approach involves activating aluminum powder with organics, which then reacts to form the desired hydride. researchgate.net

Solid-State Synthesis and Mechanochemical Activation

Solid-state synthesis methods involve reactions between solid reactants at elevated temperatures or through mechanical energy input, avoiding the use of solvents. These techniques are often scalable and can produce materials that are difficult to obtain from solution.

High-Energy Ball Milling and Mechanical Alloying Methods

High-energy ball milling and mechanical alloying are non-equilibrium processing techniques that use mechanical energy to induce chemical reactions and structural changes in materials. These methods are particularly effective for synthesizing and modifying sodium alanates (NaAlH₄ and Na₃AlH₆) for hydrogen storage applications.

Mechanical milling can be used to directly synthesize alanates. For example, sodium alanate can be synthesized by milling sodium hydride (NaH) with aluminum (Al) in the presence of a catalyst, such as a titanium compound like TiCl₃. evitachem.comresearchgate.net This reactive mechanical milling can be performed under a hydrogen atmosphere to facilitate the formation of NaAlH₄. researchgate.net The process parameters, including milling time, hydrogen pressure, and the type of catalyst, significantly influence the reaction kinetics and the final product's properties. researchgate.net

Beyond direct synthesis, ball milling is extensively used to enhance the hydrogen storage properties of NaAlH₄. By milling NaAlH₄, often with catalysts or carbon-based additives, its particle size is reduced, and defects are introduced, which improves the kinetics of hydrogen absorption and desorption. researchgate.netscispace.comresearchgate.net For instance, doping NaAlH₄ with titanium compounds through high-energy ball milling has been shown to render the dehydriding process reversible in the solid state and kinetically enhanced. researchgate.netresearchgate.net

Interactive Table: Effects of Ball Milling on this compound Hydride.

Material System	Milling Condition	Observed Effect	Application	Reference
NaH + Al + TiCl₃	High-energy ball milling	Direct synthesis of NaAlH₄	Hydrogen Storage	evitachem.comresearchgate.net
NaAlH₄	Mechanical grinding	Reduced particle size, improved kinetics	Hydrogen Storage	scispace.comresearchgate.net
NaAlH₄ + Ti compounds	High-energy ball milling	Enhanced and reversible dehydriding	Hydrogen Storage	researchgate.netresearchgate.net

Carbothermal Reduction Processes for Sodium Aluminate-Derived Materials

Carbothermal reduction is a high-temperature process where carbon is used as a reducing agent to convert metal oxides into metals or other compounds. This method is relevant for producing materials derived from sodium aluminate.

A significant application is the synthesis of aluminum nitride (AlN) powder from sodium aluminate (NaAlO₂). mdpi.comresearchgate.net In this process, a mixture of sodium aluminate and carbon black is heated to high temperatures (e.g., 1400°C) under a nitrogen atmosphere. mdpi.comresearchgate.net The sodium aluminate first transforms into high-energy alumina (B75360) phases (θ-Al₂O₃ and η-Al₂O₃), which are then nitrided by reacting with nitrogen in the presence of carbon. mdpi.com This method offers a potential route to produce high-purity AlN powder at lower temperatures compared to the traditional carbothermal reduction of alumina, which can reduce energy consumption in the industry. mdpi.comresearchgate.net

The carbothermic reduction of sodium carbonate is a known process for producing sodium metal, where carbon reduces the carbonate to sodium vapor at high temperatures. google.com While not directly a synthesis of a this compound compound, it demonstrates the principles of high-temperature carbothermic reactions involving sodium compounds.

Electrochemical and Electrosynthesis Pathways for this compound Species

Electrochemical methods offer precise control over the synthesis of this compound compounds, enabling the formation of specific species and alloys. These techniques are particularly valuable for producing high-purity materials and for depositing thin films and coatings.

One prominent electrochemical process involves the electrolysis of a fused salt electrolyte. For instance, sodium and aluminum chloride can be prepared in an electrolytic cell using an aluminum anode and a sodium cathode separated by a sodium ion-conducting solid electrolyte. google.com The electrolysis of a fused electrolyte, primarily composed of sodium tetrachloroaluminate, occurs in the anode compartment. google.com This process yields aluminum chloride, which is then evaporated from the cell, and sodium, which is removed from the cathode compartment. google.com The operational parameters for this type of electrolysis are typically in the range of 250 to 350°C, with an electrical potential of 2 to 5 volts and a cathodic current density of 1 to 10 kA/m². google.com

Another significant application of electrosynthesis is the production of aluminum hydride (AlH₃), a material of interest for hydrogen storage. google.comnanoient.org An electrochemical cell can be used to generate AlH₃ from a solution of this compound hydride (NaAlH₄) dissolved in a polar solvent like tetrahydrofuran (B95107) (THF). google.comnanoient.org In this process, an applied electric field polarizes the NaAlH₄ into Na⁺ and AlH₄⁻ ions. google.com The AlH₄⁻ ions migrate to the anode, where they form aluminum hydride. google.com This method allows for a closed-loop process where the resulting aluminum can be regenerated into NaAlH₄. google.com The synthesis can be conducted at ambient temperature and pressure. google.com

The electrosynthesis of aluminum nanoparticles (Al NPs) has also been demonstrated using an electrochemical method involving the electrolysis of aluminum metal in a sodium citrate (B86180) solution, which acts as the electrolyte. researchgate.net The formation and size of the Al NPs are influenced by the applied potential, electrolyte concentration, and electrolysis time. researchgate.net Optimal conditions have been identified to produce stable Al NPs with sizes in the range of 56-63 nm. researchgate.net

Furthermore, electrosynthesis is employed to create protective nanofilms on aluminum alloys. For example, a poly(6-(3-triethoxysilylpropyl)amino-1,3,5-triazine-2,4-dithiol) (PTESPA) nanofilm can be prepared on an aluminum alloy surface by potentiostatic electrosynthesis of its monosodium salt. researchgate.net This technique allows for the formation of a compact and homogenous polymeric nanofilm that enhances the corrosion resistance of the alloy. researchgate.net

Controlled Synthesis of Nanostructured this compound Materials

The synthesis of nanostructured materials containing sodium and aluminum has garnered significant attention due to the unique properties that arise at the nanoscale. orientjchem.org Controlling the size, shape, and assembly of these nanomaterials is crucial for tailoring their functionality for various applications. orientjchem.orginl.gov

Template-Assisted Growth and Directed Assembly

Template-assisted synthesis is a powerful bottom-up approach for fabricating nanostructured materials with precise control over their morphology and dimensions. numberanalytics.comrsc.org This technique utilizes a pre-existing template with desired nanoscale features to guide the formation of the new material. numberanalytics.comrsc.org Both hard and soft templates can be employed. numberanalytics.comrsc.org

A common hard template is porous anodic aluminum oxide (AAO), which possesses well-ordered, parallel pore channels. hep.com.cn By using an AAO membrane as a template, arrays of nanostructures such as nanorods, nanotubes, and nanowires can be synthesized over a large area. hep.com.cntms.org This method offers advantages like high regularity and tunable nanoscale features. hep.com.cn Template-assisted electrodeposition is a versatile technique where a template is used as the cathode in an electrochemical cell to synthesize metallic nanostructures with controlled shapes and sizes. tms.orgdiva-portal.org

Directed assembly is another key strategy that uses external fields—such as electric, magnetic, or fluidic fields—to guide the site-selective assembly of nanoelements into functional structures. acs.orgnih.gov This bottom-up approach is cost-effective and allows for additive manufacturing. acs.orgnih.gov For instance, an external electric field can be used to assemble colloidal nanoparticles into three-dimensional solid nanostructures, including complex geometries like nanopillars and nanorings. researchgate.net A surface group directed method has also been developed for the low-temperature synthesis and self-assembly of aluminum nanocrystals onto carbon fibers. researchgate.net In this process, surface functional groups on the carbon fibers guide the adsorption and in-situ assembly of the aluminum nanocrystals. researchgate.net

Morphological Control and Anisotropic Development

Controlling the morphology of this compound nanomaterials is essential as it directly influences their physical and chemical properties. mdpi.com Anisotropic nanostructures, which have different dimensions along different axes (e.g., nanorods, nanowires), are of particular interest due to their unique optical and electronic properties. acs.orgnih.gov

Several methods can be employed to control the shape of nanoparticles during synthesis. These include the use of capping agents, which not only prevent agglomeration but also restrict growth in certain directions, and adjusting synthesis parameters like precursor concentrations, solvents, and temperature. inl.govresearchgate.net For example, in the hydrothermal synthesis of boehmite (an aluminum oxide hydroxide) nanoparticles from an aluminum chloride solution with sodium hydroxide, the addition of a polymer like sodium polyacrylate can control the size and morphology of the resulting particles. acs.orgnih.gov By varying the synthesis time in the presence of this polymer, the morphology can be tuned from rounded nanoparticles to long fibers. acs.orgnih.gov

Seed-mediated growth is a widely used technique for synthesizing anisotropic bimetallic nanostructures. nih.gov This method involves the initial formation of small "seed" nanoparticles, followed by the controlled growth of a second metal on the surface of these seeds. nih.gov The final shape of the nanostructure is influenced by factors such as the choice of surfactants, reducing agents, and the ratio of metal precursors. researchgate.net The inherent anisotropic crystal structure of a material can also lead to the natural development of anisotropic morphologies during synthesis. acs.org

Advanced Characterization Techniques for Sodium Aluminum Architectures

X-ray Diffraction (XRD) for Crystalline Phase Identification and Structural Elucidation

X-ray Diffraction (XRD) is an indispensable tool for the characterization of crystalline sodium aluminum compounds. forcetechnology.com It provides detailed information about the atomic arrangement within a material, allowing for the identification of specific crystalline phases. forcetechnology.com By comparing the diffraction pattern of a sample to established databases, the constituent phases can be determined. forcetechnology.com For instance, in the analysis of electrolytes for aluminum production, XRD is used to identify and quantify phases such as cryolite (B1665278) (Na₃AlF₆), chiolite (Na₅Al₃F₁₄), NaCaAlF₆, and Na₂Ca₃Al₂F₁₄. scirp.org This technique is not only pivotal for routine quality control but also for research into the synthesis and thermal transformation of these complex fluoride (B91410) systems. scirp.orgscitepress.org

The formation of various crystalline and X-ray amorphous forms of aluminum hydroxides, influenced by the NaOH/Al ratio, can also be distinguished using XRD. arizona.edu Crystalline forms like bayerite, nordstrandite, and gibbsite are readily identified, while their absence indicates the formation of amorphous basic aluminum salts. arizona.edu

In-Situ and Operando XRD Studies for Dynamic Processes

To understand the dynamic structural changes that this compound architectures undergo during operation, particularly within electrochemical systems like batteries, in-situ and operando XRD techniques are employed. battery-dresden.demdpi.com These methods allow for the real-time monitoring of phase transformations as a battery is charged and discharged. battery-dresden.demdpi.com

In-situ XRD has been instrumental in studying the behavior of sodium alanates (NaAlH₄) for hydrogen storage. scispace.com By performing time-resolved XRD measurements under conditions mimicking fuel cell operations, researchers can directly observe decomposition and recombination reactions. scispace.com For example, dynamic in-situ XRD has been used to measure the rates of hydrogen absorption and resorption in TiCl₃-doped NaAlH₄, revealing the formation of NaCl during the doping process. scispace.com

In the context of sodium-ion batteries (SIBs), operando XRD is crucial for investigating the complex phase transitions in cathode materials. rsc.org It has been used to reveal the reversible migration of lithium and the suppression of detrimental phase transitions in high-performance cathode materials. gatech.edu For instance, operando synchrotron XRD has detailed the multiple phase transitions in NaNiO₂ during electrochemical cycling. rsc.org Similarly, in-situ high-energy X-ray diffraction (HEXRD) has been used to track the dynamic phase changes in P2-type and O3-type layered oxide cathodes, providing insights into their structural stability and reaction mechanisms. doi.org These studies help in understanding and mitigating issues like irreversible phase transformations that can lead to capacity loss. mdpi.com

Crystallite Size and Lattice Parameter Determination

Beyond phase identification, XRD is a powerful tool for determining key microstructural properties like crystallite size and lattice parameters. lambdatechs.com The broadening of diffraction peaks can be analyzed to calculate the size of the coherent diffracting domains (crystallites). lambdatechs.com The Scherrer equation is a common method used for this purpose when microstrain is negligible. lambdatechs.com

Precise measurement of lattice parameters, the dimensions of the unit cell, can be achieved by analyzing the positions of the diffraction peaks. lambdatechs.com This information is valuable for understanding the effects of elemental substitution or intercalation on the crystal structure. For example, a study on this compound silicate (B1173343) and potassium aluminum silicate determined their lattice constants to be 13.730 Å and 13.500 Å, respectively. aessweb.com In another study on nanocrystalline Al₃Ni₂₀Bₓ alloys, XRD analysis showed that the lattice parameters and unit cell volume increased linearly with boron concentration due to the interstitial incorporation of boron atoms. chalcogen.ro Similarly, investigations into partly amorphous Al₈₇Ni₈La₅ alloys used XRD to track changes in the lattice parameter of fcc-Al precipitates during ball milling, attributing shifts to the uptake of Ni atoms. helmholtz-berlin.de

Table 1: Lattice Parameter and Crystallite Size Data from XRD Analysis

Compound	Lattice Parameter (Å)	Crystallite Size (Å)	Source
This compound Silicate	13.730 ± 0.006	-	aessweb.com
Potassium Aluminum Silicate	13.500 ± 0.006	-	aessweb.com
NaCl	5.557	367.9 (average)	scribd.com
Al₈₇Ni₈La₅ (fcc-Al precipitates)	4.050 (as-atomized)	~1000 (as-atomized) -> ~140 (after 1440 min milling)	helmholtz-berlin.de

Vibrational Spectroscopy for Molecular Structure and Bonding Investigations

Vibrational spectroscopy, encompassing Fourier Transform Infrared (FTIR) and Raman spectroscopy, provides insights into the molecular vibrations of a material. These techniques are highly sensitive to chemical bonding and local atomic arrangements, making them complementary to XRD for a complete structural analysis.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by a sample, which excites molecular vibrations. surfacesciencewestern.comub.edu It is a powerful tool for identifying functional groups and investigating the structure of both crystalline and amorphous materials.

In the study of this compound compounds, FTIR has been used to characterize complex glassy materials. For example, in sodium-aluminum-iron phosphate (B84403) glasses, FTIR spectra revealed changes in the structure of the glassy matrix and the presence of crystalline phases. The technique is also used to study the surface chemistry of materials. For instance, the interaction of sodium cations with gamma-alumina surfaces was investigated using FTIR, which detected a new band around 3754 cm⁻¹ corresponding to the stretching frequency of hydroxyl groups perturbed by the sodium ions. nih.gov In the context of corrosion, FTIR microscopy has been used to identify corrosion products like dawsonite (B1143670) (this compound hydroxyl carbonate) on aluminum alloys. mdpi.com The infrared absorption spectra of aluminum citrate (B86180) solutions, prepared using sodium citrate, have also been characterized by FTIR. google.com

Raman Spectroscopy

Raman spectroscopy involves the inelastic scattering of monochromatic light, providing information about the vibrational modes of a molecule. surfacesciencewestern.com It is particularly useful for studying materials in aqueous solutions and for identifying both inorganic and organic compounds.

Raman spectroscopy has been extensively used to investigate the speciation in concentrated sodium aluminate solutions. optica.org Studies have shown concentration-dependent changes in the spectra, including frequency shifts and the appearance of new bands, which are consistent with the presence of multiple aluminate ion species in equilibrium. optica.org The band at approximately 625 cm⁻¹ is assigned to the Al(OH)₄⁻ ion. researchgate.net Other species, potentially oligomeric and polymeric anions, are believed to become more abundant at higher aluminum concentrations. optica.org

In the study of solid-state this compound compounds, Raman spectroscopy, in conjunction with FTIR and inelastic neutron scattering, has been used to carry out a comprehensive spectroscopic investigation of cryolite (Na₃AlF₆). rsc.orgrsc.org This work provided detailed assignments of the vibrational modes, supported by density functional theory calculations. rsc.org Raman spectroscopy is also a valuable tool for identifying corrosion products on aluminum alloys exposed to sodium chloride solutions, helping to identify compounds such as Al(OH)₃ and AlO(OH). scielo.br

Table 2: Key Vibrational Bands for this compound Compounds

Compound/Species	Technique	Wavenumber (cm⁻¹)	Assignment	Source
Al(OH)₄⁻	Raman	~625	Al(OH)₄⁻ ion	researchgate.net
Na₃AlF₆ (Cryolite)	Raman	554	Al–F symmetric stretch	rsc.org
Na₃AlF₆ (Cryolite)	Infrared	559 (intense, broad)	ν₃ (Al-F stretch)	rsc.org
γ-Al₂O₃ with Na⁺	Infrared	~3754	Shifted HO-μ₁ stretch	nih.gov
Dawsonite	Infrared Microscopy	-	Crystalline this compound hydroxyl carbonate	mdpi.com

Electron Microscopy Techniques for Morphological and Elemental Analysis

Electron microscopy techniques are essential for visualizing the morphology, topography, and elemental composition of this compound architectures at the micro- and nanoscale. Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are the primary methods used.

SEM provides high-resolution images of a sample's surface by scanning it with a focused beam of electrons. acs.org It is widely used to study the surface morphology and texture of materials. researchgate.netmdpi.com For example, SEM has been used to analyze the surface of aluminum samples before and after corrosion in NaOH solutions, revealing changes in the surface morphology. researchgate.net In the study of hydrogels, SEM is a common technique to visualize the surface morphology after processes like freeze-drying. acs.org Environmental SEM (ESEM) is particularly useful for imaging hydrated samples like ettringite (a calcium aluminum sulfate (B86663) mineral) without significant alteration of their morphology. mdpi.com

Coupled with Energy-Dispersive X-ray Spectroscopy (EDX or EDS), SEM can also provide elemental analysis of the sample. pnnl.gov This combination allows for the correlation of morphology with chemical composition. aidic.it For instance, SEM-EDX has been used to determine the elemental composition of particles in waste from nuclear processing tanks, which contained high concentrations of sodium and aluminum. pnnl.gov It has also been used to analyze the chemical composition of macroalgae, which included sodium and aluminum among other elements. aidic.it

Transmission Electron Microscopy (TEM) offers even higher resolution imaging, allowing for the visualization of internal structures and crystallographic information. boisestate.edu In the context of sodium-ion batteries, in-situ TEM can directly visualize the dynamic processes of sodiation and desodiation, including volume expansion and phase transformations at the nanoscale. boisestate.edu For instance, it has been used to observe the irreversible phase transformations in various electrode materials during the first cycle. boisestate.edu

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX)

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX) are powerful complementary techniques for the microstructural and elemental analysis of this compound compounds. SEM provides high-resolution images of a sample's surface topography, while EDX identifies the elemental composition of the analyzed region. rubiconscience.com.aunanoscience.com

SEM operates by scanning a focused beam of high-energy electrons over a sample's surface. surfacesciencewestern.com The interactions between the electrons and the atoms in the sample produce various signals, including secondary electrons, backscattered electrons, and characteristic X-rays. surfacesciencewestern.com Secondary electrons are most valuable for illustrating surface morphology and topography with excellent depth of field. surfacesciencewestern.com Backscattered electron intensity is related to the atomic number (Z) of the elements in the sample, offering preliminary qualitative information on elemental distribution. surfacesciencewestern.com

When the electron beam strikes the sample, it can cause the ejection of an inner shell electron. An electron from a higher energy level then fills the vacancy, releasing the excess energy as a characteristic X-ray. nanoscience.com The energy of this X-ray is unique to the element from which it was emitted. nanoscience.com The EDX detector measures the energy and intensity of these emitted X-rays. rubiconscience.com.au This allows for both qualitative (which elements are present) and quantitative (the relative abundance of each element) analysis. rubiconscience.com.aunanoscience.com The integration of EDX with SEM enables the correlation of elemental composition with specific microstructural features observed in the SEM images. rubiconscience.com.auresearchgate.net This combined approach is considered a rapid, relatively inexpensive, and non-destructive method for surface analysis. surfacesciencewestern.com

Research findings on this compound compounds often utilize SEM to visualize particle shape, size distribution, and surface texture. EDX analysis complements this by confirming the presence and distribution of sodium, aluminum, oxygen, and other constituent elements, or identifying impurities. researchgate.net For instance, in the study of this compound phosphate glass-forming systems, SEM-EDX can be used to analyze the morphology and elemental makeup of the solid-state synthesis products. researchgate.netosti.gov

Table 1: Typical SEM-EDX Findings for this compound Architectures

Analytical Mode	Information Obtained	Relevance to this compound Compounds
Secondary Electron Imaging (SEI)	Provides high-resolution images of surface topography and morphology. surfacesciencewestern.com	Visualization of crystal habit, particle size, agglomeration state, and surface porosity.
Backscattered Electron Imaging (BSE)	Reveals contrast based on atomic number; heavier elements appear brighter. surfacesciencewestern.com	Mapping the distribution of different phases, for example, distinguishing between sodium-rich and aluminum-rich areas.
Energy-Dispersive X-ray Spectroscopy (EDX/EDS)	Qualitative and quantitative elemental composition. rubiconscience.com.au	Confirms the presence of Na, Al, O, and other expected elements; quantifies their ratios to verify stoichiometry and detects elemental impurities. rubiconscience.com.au
Elemental Mapping	Shows the spatial distribution of specific elements across the sample surface. nanoscience.com	Visualizes the homogeneity of sodium and aluminum distribution within the material's microstructure.

Transmission Electron Microscopy (TEM) and High-Resolution TEM (HR-TEM)

Transmission Electron Microscopy (TEM) offers significantly higher resolution than SEM, enabling the investigation of the internal structure of materials at the nanoscale. libretexts.orgwikipedia.org In TEM, a high-energy electron beam is transmitted through an ultrathin specimen (typically less than 100 nm thick). wikipedia.org The interaction of the electrons with the sample as they pass through forms an image that is magnified and focused onto a detector. wikipedia.org This allows for the detailed analysis of morphology, crystal structure, and defects. libretexts.org

High-Resolution TEM (HR-TEM) is an advanced mode of TEM that allows for the direct imaging of the atomic lattice of a crystalline material. wikipedia.orgthermofisher.com This is achieved by interpreting the phase contrast in the image, which arises from the interference between the transmitted and diffracted electron waves. wikipedia.org HR-TEM is invaluable for studying the atomic arrangement, identifying crystal orientations, and characterizing defects such as dislocations and grain boundaries with atomic-scale precision. thermofisher.com For nanomaterials research, where minor structural variations can significantly alter a material's properties, HR-TEM provides fundamental characterization down to the atomic level. thermofisher.com

In the context of this compound architectures, TEM and HR-TEM are used to:

Observe the precise morphology and size of nanoparticles or crystallites.

Analyze the crystal structure through electron diffraction patterns, which can distinguish between different crystalline phases. libretexts.org

Visualize the atomic lattice to confirm the crystalline nature and identify specific crystal planes.

Investigate interfacial structures in composite materials or coatings.

Identify and characterize crystallographic defects, which can influence the material's chemical and physical properties. nih.gov

Table 2: Information Derived from TEM/HR-TEM for this compound Architectures

Technique	Primary Information	Specific Application and Findings
Bright-Field/Dark-Field Imaging	Morphology, size, and distribution of nanoparticles; visualization of defects.	Provides contrast based on electron scattering. Used to measure the dimensions of sodium aluminate crystallites and observe their dispersion.
Selected Area Electron Diffraction (SAED)	Crystallographic information from a selected area. libretexts.org	Generates diffraction patterns that act as a "fingerprint" for the crystalline phase, confirming the structure of synthesized this compound compounds.
High-Resolution TEM (HR-TEM)	Direct imaging of atomic lattices and interfaces. thermofisher.com	Resolves the arrangement of atoms, measures lattice spacing, and identifies the nature of crystal defects or the atomic structure of interfaces between different phases.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural and Mechanistic Insights

Nuclear Magnetic Resonance (NMR) spectroscopy is a highly effective technique for probing the local chemical environment of specific atomic nuclei. nih.gov For the study of this compound compounds, 27Al NMR is particularly informative. It provides valuable data on the coordination number and geometry of aluminum atoms within a structure, which is often difficult to determine by other methods. nih.gov

The chemical shift observed in an 27Al NMR spectrum is highly sensitive to the coordination environment of the aluminum nucleus. nih.gov This allows researchers to distinguish between different aluminum species, such as those in tetrahedral [Al(OH)4]- or octahedral [Al(OH)6]3- coordination.

Studies on highly alkaline sodium aluminate solutions have utilized 27Al NMR to identify the various aluminum-containing species present. For example, research has shown that while the monomeric tetrahedral [Al(OH)4]- anion is often the dominant species in solution, other species, including octahedrally coordinated aluminum, can be detected, particularly in highly concentrated solutions or as precursors to crystallization. In one study of a highly alkaline sodium aluminate solution, a strong signal at 70 ppm was observed, differing from the typical 80 ppm signal for [Al(OH)4]-, alongside a weak signal at 0 ppm indicative of octahedrally coordinated aluminum. This suggests that the species in solution can be directly related to the structure of the compounds that crystallize from them. Similarly, NMR studies of sodium-aluminum phosphate glass-forming systems have helped to identify the formation of aluminum phosphate complexes in the liquid phase. osti.gov

Table 3: Representative ²⁷Al NMR Chemical Shifts for Aluminum Species in Sodium Aluminate Systems

Chemical Shift (ppm)	Aluminum Coordination Environment	Associated Species/Context
~80 ppm	Tetrahedral	Commonly assigned to the monomeric tetrahydroxoaluminate anion, [Al(OH)4]-, in alkaline solutions.
~70 ppm	Tetrahedral (distorted or dimeric)	Observed in some concentrated sodium aluminate solutions, potentially indicating dimeric species like [(OH)3AlOAl(OH)3]2- or other complex forms.
~0 ppm	Octahedral	Assigned to octahedrally coordinated aluminum, such as in [Al(OH)6]3- or related structures found in solid-state hydrates or as minor species in solution.

Thermal Analysis Techniques (e.g., DTA, TG) for Stability and Transformation Studies

Thermal analysis techniques are essential for characterizing the thermal stability and decomposition behavior of this compound compounds. The most common methods are Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA). osti.gov

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. mdpi.com It is used to determine temperature ranges for dehydration, decomposition, and oxidation, and to quantify the mass loss at each step.

Differential Thermal Analysis (DTA) measures the temperature difference between a sample and an inert reference material as they are subjected to the same temperature program. osti.gov This reveals whether a physical or chemical change is endothermic (absorbs heat) or exothermic (releases heat). DTA peaks correspond to events like melting, crystallization, and decomposition. mdpi.com Often, TGA and DTA are performed simultaneously (TG-DTA) to correlate mass changes with thermal events. grafiati.comredalyc.org

For this compound compounds, TG-DTA can provide critical information on:

Dehydration: Identifying the temperatures at which water of hydration is lost.

Thermal Stability: Determining the temperature at which the compound begins to decompose.

Decomposition Pathway: Revealing whether the decomposition occurs in single or multiple steps. researchgate.net

Final Product: The final residual mass at the end of the analysis can help identify the composition of the resulting oxide (e.g., NaAlO2 or Al2O3).

For example, the thermal decomposition of a hydroxo-aluminum compound might show an initial mass loss corresponding to dehydration, followed by further mass loss at higher temperatures as the hydroxide (B78521) decomposes to form an oxide, with corresponding endothermic or exothermic peaks on the DTA curve. researchgate.net

Table 4: Illustrative TG-DTA Data for a Hypothetical this compound Hydroxide Compound

Temperature Range (°C)	Mass Loss (TG)	Thermal Event (DTA)	Interpretation
50 - 200 °C	~10%	Broad Endotherm	Loss of adsorbed or lattice water (Dehydration).
250 - 400 °C	~25%	Sharp Endotherm	Decomposition of hydroxide groups to form an intermediate oxide phase (Dehydroxylation).
> 600 °C	Negligible	Sharp Exotherm	Crystallization or phase transition to a more stable final product (e.g., sodium aluminate).

Reaction Mechanisms and Chemical Reactivity of Sodium Aluminum Systems

Mechanisms of Formation and Decomposition Reactions

Sodium aluminum hydride (NaAlH₄) is a promising material for solid-state hydrogen storage due to its high hydrogen capacity. The hydrogenation and dehydrogenation processes involve a multi-step reaction mechanism. Without a catalyst, the dehydrogenation of NaAlH₄ proceeds in two steps and is not reversible. energy.gov

Dehydrogenation Steps:

3NaAlH₄ → Na₃AlH₆ + 2Al + 3H₂

Na₃AlH₆ → 3NaH + Al + 3/2 H₂

The introduction of catalysts, typically transition metal compounds, is crucial for improving the kinetics and reversibility of these reactions. energy.gov Titanium (Ti) and zirconium (Zr) are common catalysts that influence different stages of the decomposition. For instance, titanium catalysts tend to affect the first decomposition step, while zirconium catalysts accelerate the second. energy.gov It has been shown that incorporating both titanium and zirconium can synergistically enhance both dehydrogenation steps. energy.gov

The catalytic mechanism often involves the formation of active species. For example, when metallic titanium powder is used as a dopant, it can form titanium hydride (TiH₂), which is believed to be the catalytically active species. aip.org This TiH₂ may act as a nucleation site for aluminum, facilitating the dehydrogenation process. aip.org Interestingly, recent studies suggest that oxidized surface species, which are often present as impurities, can evolve into surface hydroxides during dehydrogenation. These hydroxides may actively participate in the hydrogen release by lowering the energy barrier for H₂ formation, a departure from the previously held belief that oxygen-containing species only hinder the process. osti.gov

The re-hydrogenation process involves the reaction of the dehydrogenated products (sodium hydride and aluminum) with hydrogen under pressure to reform NaAlH₄. google.com The presence of excess aluminum has been found to improve the completeness of the NaAlH₄ regeneration and increase the rate of hydrogen absorption. google.com

Interactive Data Table: Effect of Catalysts on NaAlH₄ Dehydrogenation

Catalyst	Influenced Step	Observation
Titanium (Ti)	First Step	Alters the initial decomposition of NaAlH₄. energy.gov
Zirconium (Zr)	Second Step	Accelerates the decomposition of Na₃AlH₆. energy.gov
Titanium + Zirconium	Both Steps	Functions together to influence both dehydrogenation steps. energy.gov

The reaction of aluminum with water, particularly in alkaline solutions, is a well-known method for hydrogen generation. jst.go.jpresearchgate.net A dense passive oxide layer (Al₂O₃) on the aluminum surface typically prevents this reaction. jst.go.jpresearchgate.net Alkaline solutions, such as sodium hydroxide (B78521) (NaOH), facilitate the reaction by dissolving this protective layer. researchgate.netmdpi.com

The mechanism of this reaction can be described in several stages:

Induction Period: This is the initial stage where the alkaline solution attacks and dissolves the passive oxide layer. hysafe.info

Fast Reaction Stage: Once the protective layer is breached, the underlying aluminum reacts vigorously with water. researchgate.net The reaction rate is often controlled by surface chemical mechanisms in the early phases. jst.go.jp

Diffusion-Controlled Stage: In the later stages, the reaction rate can become limited by the diffusion of water molecules to the reacting aluminum surface. jst.go.jp

In aqueous solutions containing sodium aluminate, the introduction of carbon dioxide (CO₂) can lead to the precipitation of aluminum hydroxides. mdpi.com This carbonation process is a key step in some alumina (B75360) production methods. mdpi.com The reactions involved are:

CO₂(g) + 2OH⁻(aq) ⇌ CO₃²⁻(aq) + H₂O(l) 2NaAl(OH)₄(aq) + CO₂(g) → 2Al(OH)₃(s) + Na₂CO₃(aq) + H₂O(l)

The specific aluminum hydroxide phase that precipitates (e.g., gibbsite, bayerite) can be controlled by factors such as temperature. mdpi.com

Under certain conditions, particularly in the presence of both sodium and carbonate ions, a this compound hydroxycarbonate compound known as dawsonite (B1143670) (NaAlCO₃(OH)₂) can form. researchgate.net Dawsonite formation is a proposed pathway in the atmospheric corrosion of aluminum in saline environments. researchgate.net The formation of dawsonite can influence the corrosion kinetics by removing sodium ions from the electrolyte. researchgate.net In other contexts, such as CO₂ sequestration, the formation of dawsonite is a potential pathway, though conditions may favor the formation of other carbonates like nahcolite. geoscienceworld.org The hydrolysis of normal rare earth carbonates can also lead to the formation of hydroxycarbonates, a process accelerated by elevated temperatures and low CO₂ pressure. mdpi.com

Aqueous Solution Chemistry and Hydrolysis Mechanisms (e.g., Aluminum-Water Reactions in Alkali Solutions)

Electrochemical Reaction Pathways in Energy Storage Devices

Sodium-ion batteries (SIBs) operate on a "rocking-chair" principle similar to lithium-ion batteries, where sodium ions are reversibly inserted into and removed from the crystal structures of the anode and cathode materials during charge and discharge cycles. mdpi.commdpi.com

Anode Reaction (Charging): C + xNa⁺ + xe⁻ → NaₓC Cathode Reaction (Charging): Na₁₋ₓMO₂ → (1-x)Na⁺ + (1-x)e⁻ + MO₂

The mechanism of sodium ion insertion can vary depending on the electrode material. In hard carbons, a commonly used anode material, a two-stage mechanism is often described:

Sloping Voltage Region: Attributed to the insertion of Na⁺ into the layers of the carbon structure. mdpi.comresearchgate.net

Low-Potential Plateau: Associated with the filling of nanopores between the disordered layers with sodium, akin to an adsorption process. mdpi.com

The interlayer spacing of carbon materials is a critical factor for enabling Na-ion insertion. researchgate.net For cathode materials like layered sodium transition metal oxides (e.g., NaMO₂), the de-/sodiation process can involve reversible structural transformations. For example, O3-type structures can transform through O'3, P3, and P'3 phases as sodium ions are extracted. rsc.org The diffusion of Na⁺ is often faster in phases with larger interlayer distances. rsc.org Doping with other elements, such as aluminum in NaMnO₂, can enhance Na⁺ spacing and facilitate easier insertion and desertion of ions. mdpi.com

Conversion reaction anodes offer an alternative to insertion-based materials, often providing higher theoretical capacities. mdpi.com In this mechanism, the electrode material undergoes a chemical transformation to form new compounds upon reaction with sodium ions.

A general conversion reaction can be represented as: MₓAᵧ + (yz)Na⁺ + (yz)e⁻ ↔ xM + yNa₂A

Where M is a transition metal and A is an anion (e.g., O, S, Se).

For some materials, the reaction is more complex, involving both conversion and alloying mechanisms. oaepublish.com For instance, with tin(IV) sulfide (B99878) (SnS₂), the process can involve an initial intercalation of Na⁺, followed by a conversion reaction to form metallic tin (Sn) and sodium sulfide (Na₂S), and finally an alloying reaction where the newly formed tin reacts with more sodium to form a Na-Sn alloy. oaepublish.com

Reaction Sequence for SnS₂:

Intercalation: SnS₂ + xNa⁺ + xe⁻ → NaₓSnS₂

Conversion: NaₓSnS₂ + (4-x)Na⁺ + (4-x)e⁻ → Sn + 2Na₂S

Alloying: Sn + yNa⁺ + ye⁻ ↔ NaᵧSn

These multi-step reaction pathways, while offering high capacity, can also present challenges such as large volume changes during cycling, which can affect the battery's stability and lifespan. oaepublish.com

Interactive Data Table: Electrochemical Reaction Mechanisms in SIBs

Mechanism	Description	Example Material
Ion Insertion/De-insertion	Reversible insertion of Na⁺ into the host material's crystal structure. mdpi.commdpi.com	Hard Carbon, NaMnO₂ mdpi.commdpi.com
Conversion Reaction	Chemical transformation of the electrode material into new compounds. mdpi.com	Iron Oxides, Transition Metal Sulfides mdpi.com
Conversion-Alloying	A combination of conversion and subsequent alloying reactions. oaepublish.com	SnS₂, SnO₂ oaepublish.com

Ion Insertion and De-insertion Mechanisms (e.g., Na-Ion Batteries)

Catalytic Reaction Mechanisms Involving this compound Species

Lewis acid catalysis involves the use of a Lewis acid—an electron pair acceptor—to increase the reactivity of a substrate. wikipedia.org Many catalysts are based on main group metals like aluminum. wikipedia.org These catalysts form an adduct with an atom bearing a lone pair of electrons (like oxygen or nitrogen) in the substrate, which makes the substrate more susceptible to nucleophilic attack or bond cleavage. wikipedia.org

Aluminum compounds are widely explored as Lewis acid catalysts in various organic transformations. researchgate.net In sodium-aluminum systems, the aluminum center often functions as the Lewis acidic site. The mechanism typically involves the coordination of a substrate, such as a carbonyl compound, to the aluminum atom. acs.org This coordination polarizes the substrate, activating it for subsequent reaction steps. For instance, in the Meerwein–Ponndorf–Verley (MPV) reaction, the process starts with the coordination of an alcohol to the Lewis acidic aluminum center, forming an aluminum alkoxide. acs.org A ketone then coordinates to this intermediate, leading to a six-membered ring transition state where a hydride ion is transferred. acs.org

Bifunctional catalysts that contain both a Lewis acidic aluminum center and a Lewis basic site or a nucleophile within the same molecule have been developed. beilstein-journals.org For example, aluminum-salen complexes modified with quaternary ammonium (B1175870) groups act as efficient catalysts for the coupling of CO₂ and epoxides. beilstein-journals.org In this system, the aluminum(salen) moiety serves as the Lewis acid to activate the epoxide, while the halide anion from the ammonium salt acts as the nucleophile, initiating the ring-opening of the epoxide. This cooperative action leads to the formation of cyclic carbonates under mild conditions. beilstein-journals.org The bifunctional nature of these catalysts was demonstrated by comparing their activity to unmodified aluminum complexes, which showed significantly lower performance. beilstein-journals.org

The activation of carbon-hydrogen (C-H) bonds is a significant area of chemical research, aiming to directly convert these ubiquitous and generally unreactive bonds into more complex functional groups. tcichemicals.com This process avoids the need for pre-functionalized starting materials, offering more efficient and environmentally friendly synthetic routes. tcichemicals.com Catalytic C-H activation often involves transition metals, but main group elements like aluminum have also shown promise. mt.commdpi.com

Mechanisms for C-H activation are varied and depend on the metal center and its electronic properties. Common pathways include oxidative addition, σ-bond metathesis, and electrophilic substitution. mt.comscielo.brrutgers.edu In the context of aluminum compounds, reactions can proceed through different routes. For instance, soluble aluminum hydrides show high reactivity toward various substrates. mdpi.com The ligands attached to the aluminum center play a crucial role; less coordinated aluminum species tend to undergo hydroalumination, while those with bulky ligands may favor deprotonation. mdpi.com

Research has demonstrated that aluminum hydride complexes can mediate intramolecular C-H bond activation. mdpi.com In one study, an aluminum hydride compound was shown to undergo an internal redox reaction, leading to C(sp³)–H bond functionalization through a hydride shift mechanism. mdpi.com This process involves the migration of a hydride from the aluminum center to a carbon-carbon double bond, demonstrating the potential of the H-Al-H group to act as a proton shuttle. mdpi.com

The activation of C-heteroatom bonds is another important transformation. Lewis acidic aluminum complexes can facilitate the cleavage of these bonds, often as a key step in catalytic cycles. For example, in the hydroboration of carbonyls, an Al-H bond can insert into the C=O functional group to form an aluminum alkoxide intermediate. This Al-O bond can then react with a B-H bond in a σ-bond metathesis reaction to regenerate the catalyst and form the product.

Sodium-aluminum species have been effectively utilized as catalysts in polymerization reactions, particularly for the ring-opening polymerization (ROP) of cyclic esters like lactide and ε-caprolactone to produce biodegradable polyesters such as polylactic acid (PLA). mdpi.com The synergy between sodium and aluminum in heterometallic complexes can lead to significantly enhanced catalytic activity and control over the polymerization process.

For example, a homometallic aluminum complex, [LAl], was found to be completely inactive for the ROP of rac-lactide. However, the incorporation of sodium to form a heterometallic sodium-aluminum complex, [LNaAlMe], resulted in good catalytic activity and control. The inclusion of sodium changes the geometry around the aluminum center from octahedral to tetrahedral, which opens up coordination sites and enhances the coordination of the monomer to the catalytic center. In contrast, a homometallic sodium complex, [LNa₃], was extremely active but showed poor polymerization control. This suggests that the heterometallic [LNaAlMe] complex provides a favorable balance between activity and control.

The mechanism of polymerization can vary depending on the catalyst system. Studies suggest that with the [LNaAlMe] complex, the polymerization proceeds via an activated monomer mechanism. In other systems, a coordination-insertion mechanism, where the monomer inserts into a metal-alkoxide bond, is common. Sometimes, both mechanisms can operate simultaneously.

Sodium aluminate itself is used in various industrial polymerization processes. It can act as a catalyst or precursor in the synthesis of materials like this compound silicate (B1173343) polycrystals and zeolites. google.comwikipedia.org In water treatment, combinations of sodium aluminate with other inorganic chemicals can achieve flocculation polymerization in situ. universalchemicals.co.uk

Table 2: Performance of Sodium-Aluminum Catalysts in rac-Lactide Polymerization

Catalyst	Co-initiator	k_obs (min⁻¹)	Polymerization Control	Proposed Mechanism(s)	Reference
[LAl]	BnOH	Inactive	-	-
[LNaAlMe]	BnOH	3.19 x 10⁻²	Good	Activated Monomer
[LNa₃]	BnOH	1.21	Poor	Coordination-Insertion & Activated Monomer

Activation of C-H and C-Heteroatom Bonds

Deprotonation and Directed Alumination Processes

Directed metalation is a powerful strategy in organic synthesis for achieving regioselective functionalization of aromatic and heteroaromatic compounds. This process typically involves a directing group on the substrate that coordinates to a metal, facilitating the removal of a proton (deprotonation) from a nearby C-H bond. While this strategy is well-established for alkali metals (like lithium) and transition metals, its application with aluminum reagents is also an area of interest. acs.org

Sodium-aluminum reagents can be involved in deprotonation processes. For example, the action of sodium hydroxide on elemental aluminum is a route to form sodium aluminate, a reaction that proceeds via the deprotonation of water. wikipedia.org In solution, the resulting species is likely the tetrahydroxoaluminate ion, [Al(OH)₄]⁻. wikipedia.org

In more complex organic synthesis, amide groups can direct C-H sodiation using reagents like a sodium hydride/iodide composite. acs.org While direct reports on carbamate-directed alumination using alkyl-aluminum reagents are limited, the potential for such transformations exists and would provide new avenues for creating diverse molecular structures. acs.org The general principle would involve the coordination of a Lewis acidic aluminum species to a directing group, followed by a base-mediated deprotonation at an adjacent site, and subsequent trapping of the resulting carbanion with an aluminum electrophile (alumination).

The reactivity of aluminum hydrides can also be steered by the ligands attached to the metal center. mdpi.com While bulky ligands may lead to deprotonation of a substrate, less sterically demanding environments can favor hydroalumination, where the Al-H bond adds across an unsaturated bond. mdpi.com These competing pathways highlight the tunable reactivity of sodium-aluminum systems in processes involving proton transfer and the formation of new carbon-aluminum bonds.

Theoretical and Computational Investigations of Sodium Aluminum Systems

Density Functional Theory (DFT) Calculations for Electronic Structure and Energetics

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure of many-body systems. acs.org It has been extensively applied to sodium-aluminum systems to understand their fundamental properties.

DFT calculations have been used to study the equilibrium geometries and electronic properties of various sodium-aluminum clusters, including neutral, cationic, and anionic forms (AlnNa and AlnNa2 for n=1–12). aps.org These studies reveal that sodium atoms tend to reside on the periphery of the clusters. aps.org The stability of these clusters is assessed by calculating binding energies, dissociation energies, and the second difference in energy. aps.org Notably, clusters like Al5Na and Al7Na exhibit enhanced stability, a phenomenon not explainable by the simple jellium model. aps.org Furthermore, the addition of sodium atoms has been found to quench the magnetic moment observed in pure aluminum clusters. aps.org

In the context of materials for energy applications, DFT has been employed to study Ti-doped sodium alanates (NaAlH4). acs.org These calculations help to elucidate the thermodynamic reaction pathways for hydrogen desorption, a critical process for hydrogen storage materials. acs.org Studies have identified the most favorable pathways, which involve the formation of intermediate phases like aluminum hydride and Ti-Al alloys. acs.org

DFT is also crucial for understanding interactions at surfaces. For instance, calculations have been performed to study the adsorption of sodium on various substrates, which is relevant for applications like sodium-ion batteries. researchgate.netscienceacademique.comscienceacademique.com These studies determine binding energies and analyze charge density differences to understand the nature of the interaction between sodium atoms and the substrate. researchgate.net

Table 1: Calculated Properties of Selected Sodium-Aluminum Clusters using DFT This table is interactive. Users can sort the data by clicking on the column headers.

Cluster	State	Key Finding	Reference
AlnNa (n=1-12)	Neutral, Cationic, Anionic	Sodium atoms prefer peripheral positions.	aps.org
Al5Na	Neutral	Enhanced stability observed.	aps.org
Al7Na	Neutral	Enhanced stability observed.	aps.org

Adsorption and Diffusion Behavior Studies on Surfaces and Within Crystal Structures

The study of adsorption and diffusion is critical for understanding surface phenomena, catalysis, and ion transport in materials. DFT calculations provide detailed insights into these processes at an atomic level.

Theoretical investigations have systematically explored the adsorption and diffusion of sodium and aluminum on various surfaces, such as titanium diboride (TiB2), which is relevant to aluminum reduction cells. sjtu.edu.cn These studies show that sodium and aluminum can stably adsorb on TiB2 surfaces, and this adsorption is significantly enhanced by the presence of surface vacancies. sjtu.edu.cn The migration of these atoms across the surface is anisotropic, with energy barriers depending on the surface termination (Ti-terminated or B-terminated) and the presence of defects. sjtu.edu.cn For instance, a titanium vacancy can hinder Na and Al migration, while a boron vacancy can promote it. sjtu.edu.cn

Within crystal structures, DFT calculations have shown that it is difficult for sodium and aluminum to form interstitial defects and diffuse within a stable covalent crystal like TiB2. sjtu.edu.cn This has important implications for the stability and performance of materials in high-temperature environments. sjtu.edu.cn

In the context of battery materials, the diffusion of sodium ions is a key parameter. DFT has been used to calculate the migration energy barriers for Na+ diffusion in various host materials. researchgate.netmdpi.com For example, in NASICON-type cathode materials, DFT can identify the specific pathways for Na+ diffusion and determine the associated energy barriers, providing guidance for improving ionic conductivity. researchgate.netmdpi.com Studies on two-dimensional materials like GeP3 have also been performed, revealing that a single sodium atom can be strongly adsorbed and that the diffusion energy barrier is path-dependent. scienceacademique.comscienceacademique.com

Table 2: Calculated Diffusion Energy Barriers for Sodium on Different Surfaces This table is interactive. Users can sort the data by clicking on the column headers.

System	Diffusion Path	Energy Barrier (eV)	Reference
Na on pristine Ti-terminated TiB2(0001)	P10 (VB → H1)	0.019	sjtu.edu.cn
Na on pristine Ti-terminated TiB2(0001)	P11 (VB → H3)	0.036	sjtu.edu.cn
Na on GeP3 monolayer	Path-1	0.25	scienceacademique.comscienceacademique.com
Na on GeP3 monolayer	Path-2	0.66	scienceacademique.comscienceacademique.com
Na+ in α-MnO2	-	0.21	mdpi.com

Elucidation of Reaction Pathways and Transition States

Understanding the mechanisms of chemical reactions is fundamental to controlling and optimizing chemical processes. DFT calculations are instrumental in mapping out reaction pathways and identifying the high-energy transition states that govern reaction rates.

In the field of hydrogen storage, DFT has been used to investigate the complex dehydrogenation reactions of Ti-doped sodium alanate (NaAlH4). acs.org Researchers have proposed and evaluated multiple possible thermodynamic reaction pathways for the formation of Ti-Al alloys and the release of hydrogen. acs.org By calculating the energetics of each step, they identified the most favorable pathway, which involves the formation of aluminum hydride and TiAl as intermediates. acs.org This level of detail is crucial for understanding the catalytic role of titanium and for designing more efficient hydrogen storage materials. mpg.de

DFT is also applied to on-surface synthesis, a technique for creating novel nanostructures. For example, calculations can elucidate the mechanism of complex organic reactions on metal surfaces, revealing the role of surface atoms in lowering reaction barriers. researchgate.net While not directly focused on sodium-aluminum, these methods are transferable and highlight the capability of DFT to unravel complex reaction networks, including identifying intermediates and transition states that are often transient and difficult to observe experimentally.

Molecular Dynamics (MD) Simulations for Dynamic Behavior and Transport Properties

While DFT is excellent for static properties and single reaction steps, Molecular Dynamics (MD) simulations are used to study the dynamic evolution of systems over time. This allows for the investigation of transport properties like diffusion and viscosity, which are crucial for understanding the behavior of liquids and solid-state materials.

MD simulations, particularly ab initio Molecular Dynamics (AIMD) which uses forces calculated from electronic structure theory, have been widely used to study molten salt systems relevant to aluminum electrolysis. mdpi.comresearchgate.net These simulations provide detailed information on the ionic structure and transport properties of complex melts, such as those containing Na3AlF6 and Al2O3. researchgate.net By tracking the movement of individual ions, researchers can calculate diffusion coefficients and viscosity, and analyze the formation and lifetime of complex ions like [AlF4]-, [AlF5]2-, and [AlF6]3-. mdpi.comrsc.org These studies have shown that in certain molten salts, sodium ions have the highest diffusion ability compared to other ions present. mdpi.com

The insights from MD simulations are vital for optimizing industrial processes. For example, understanding how additives affect the physical and chemical properties of the electrolyte can lead to improved energy efficiency in aluminum production. researchgate.net

Ion Transport and Diffusion Modeling in Solid-State Materials

In solid-state materials, particularly those used in batteries and other electrochemical devices, understanding ion transport is paramount. MD simulations are a key tool for modeling these diffusion processes.

AIMD simulations have been employed to compare the diffusion of sodium and lithium ions in aluminum oxide (Al2O3), a common coating material in batteries. acs.orgresearchgate.net Interestingly, these studies found that Na+ diffusivity in NaxAl2O3 is significantly higher than Li+ diffusivity in LixAl2O3, which is contrary to what might be expected based on ionic radii. acs.org The simulations revealed that the weaker Na-O bond strength compared to the Li-O bond is the origin of this superior diffusivity. acs.org The primary diffusion mechanism was identified as hopping between oxygen-rich trapping sites, involving the breaking and forming of Na-O bonds. acs.org

These computational models can also predict how ion concentration affects diffusivity. For example, in NaxAl2O3, the diffusivity of sodium ions can be tuned by changing the sodium content, x. researchgate.net This type of detailed, atomistic understanding of ion transport is crucial for the rational design of better-performing solid-state electrolytes and electrode materials for sodium-ion batteries. rsc.org

Table 3: Comparison of Na+ and Li+ Diffusivity in Alumina (B75360) This table is interactive. Users can sort the data by clicking on the column headers.

System	Diffusing Ion	Key Finding	Mechanism	Reference
AxAl2O3	Na+	Higher diffusivity than Li+	Hopping between O-rich sites via Na-O bond breaking/forming.	acs.orgresearchgate.net

Zintl Phase Concepts and Cluster Anion Studies of Sodium Aluminum

Zintl phases are a class of intermetallic compounds formed between electropositive (like alkali metals) and main-group elements, characterized by ionic and covalent bonding. wikipedia.org The Zintl-Klemm concept suggests that in these phases, the electropositive element donates its valence electrons to the more electronegative element, which then forms a polyanionic sublattice with a structure similar to an isoelectronic element. wikipedia.org

Computational and experimental studies have established that aluminum moieties within certain sodium-aluminum clusters can be considered Zintl anions. researchgate.netresearchgate.netwcupa.edu Through a combination of anion photoelectron spectroscopy and DFT calculations, researchers have investigated clusters such as Na2Al6−, Na4Al5−, and Na3Al12−. researchgate.net The calculations show significant charge transfer from the sodium atoms to the aluminum framework, forming polyanionic Aln^x- clusters. wcupa.eduscispace.com For example, in the neutral Na5Al5 cluster, the aluminum moiety carries a charge as large as -3.67e. scispace.com

These aluminum Zintl anions are often characterized by multicenter, multi-electron bonding. wcupa.edu The discovery that sodium-aluminum clusters can form these structures suggests they could be used as building blocks for new cluster-assembled materials with unique electronic and structural properties. researchgate.netresearchgate.net

Machine Learning and Artificial Intelligence Approaches in this compound Materials Design

Advanced Applications of Sodium Aluminum Compounds in Materials Science and Energy Systems

Hydrogen Storage Materials and Systems

The safe and efficient storage of hydrogen is a pivotal challenge for the widespread implementation of a hydrogen-based economy. Sodium aluminum hydrides, also known as alanates, have emerged as a promising class of materials for solid-state hydrogen storage, offering a higher degree of safety compared to physical storage methods.

Alkali Metal Alanates as Reversible Solid-State Hydrogen Carriers

Alkali metal alanates, particularly sodium alanate (NaAlH₄), have been extensively studied since the groundbreaking discovery that titanium-doping could enable reversible hydrogen storage under moderate conditions. mdpi.com Undoped sodium alanate stores a high gravimetric capacity of hydrogen (up to 5.6 wt%), but its practical use is hindered by high activation energy and sluggish kinetics for both hydrogen absorption and release. researchgate.net

The dehydrogenation of NaAlH₄ occurs in a two-step process:

3NaAlH₄ → Na₃AlH₆ + 2Al + 3H₂ (3.7 wt% H₂)

Na₃AlH₆ → 3NaH + Al + 3/2 H₂ (1.9 wt% H₂)

Research has focused on improving the kinetics and lowering the desorption temperatures of these reactions. mdpi.comresearchgate.net Besides sodium alanate, other alkali and alkaline earth metal alanates such as those containing lithium, potassium, and magnesium have also been investigated, along with multi-cation alanates, to optimize hydrogen storage properties. mdpi.comcambridge.org Nanostructuring has also been shown to significantly impact performance; by reducing NaAlH₄ particle size to the nanometer scale (2-10 nm), the activation energy for desorption can be dramatically lowered from 116 kJ·mol⁻¹ to 58 kJ·mol⁻¹. acs.org

Table 1: Hydrogen Storage Properties of Selected Alkali Metal Alanates

Compound	Theoretical H₂ Capacity (wt%)	Dehydrogenation Temperature (°C)	Notes
Sodium Alanate (NaAlH₄)	5.6	>185 (undoped)	Dehydrogenation occurs in two steps. researchgate.netacs.org
Lithium Alanate (LiAlH₄)	10.6	~150-175	Decomposes into Li₃AlH₆. mdpi.com
Potassium Alanate (KAlH₄)	5.8	~280-340	Decomposes into K₃AlH₆.
Mixed Sodium Lithium Alanate (Na₂LiAlH₆)	~3.0-3.2	~240	Dehydrogenation enthalpy of 53.5 ± 1.2 kJ·mol⁻¹ H₂. mdpi.com

Catalytic Doping Effects on Hydrogen Storage Kinetics and Thermodynamics

The discovery by Bogdanovic and Schwickardi in 1997 that titanium (Ti) could act as a catalyst for NaAlH₄ revolutionized the field. mdpi.com Catalytic doping is a crucial strategy to enhance the kinetics of hydrogen absorption and desorption, allowing for operation at lower temperatures and pressures. Various catalysts have been investigated, with transition metals and their compounds being particularly effective.

The role of the catalyst is to reduce the activation energy barriers for the dehydrogenation and rehydrogenation reactions. researchgate.net Titanium-based dopants, introduced from precursors like TiCl₃, TiCl₄, and TiF₃, are among the most studied. researchgate.netnih.govnih.gov For instance, TiCl₃-catalyzed Na-alanate exhibits activation energies of 79.5 kJ/mol H₂ for NaAlH₄ decomposition and 97 kJ/mol H₂ for Na₃AlH₆ decomposition. researchgate.net The catalyst is believed to create active sites on the surface of the material that facilitate the dissociation and recombination of hydrogen molecules. nih.govnih.gov

Other catalysts and additives have also shown promise. Zirconium (Zr) has been found to be a superior catalyst for the second dehydrogenation step (Na₃AlH₆ to NaH and Al). researchgate.net Combinations of catalysts, such as Ti and Zr, can therefore provide benefits for both decomposition stages. researchgate.net Furthermore, carbon-based nanomaterials, including carbon nanotubes (CNTs) and nitrogen-doped graphene, can significantly improve kinetics and lower decomposition temperatures, achieving reversible hydrogen storage of up to 4.2 wt% in the case of CNTs. mdpi.comrsc.org

Table 2: Effect of Catalysts on the Dehydrogenation of Sodium Alanate (NaAlH₄)

Catalyst/Dopant	Effect on Dehydrogenation	Activation Energy (kJ/mol)	Reversible H₂ Capacity (wt%)
Titanium (Ti) compounds (e.g., TiCl₃)	Lowers decomposition temperature, improves kinetics.	79.5 (for NaAlH₄ → Na₃AlH₆)	3.5 - 4.5
Zirconium (Zr) compounds	Superior catalyst for the second decomposition step (Na₃AlH₆ → NaH). researchgate.net	Not specified	>4 (with Ti co-doping) researchgate.net
Carbon Nanotubes (CNTs)	Accelerates dehydrogenation kinetics. mdpi.com	Not specified	4.2 mdpi.com
Nitrogen-doped Graphene/CNTs	Lowers dehydrogenation temperature and activation energy. rsc.org	Not specified	1.8 rsc.org
Titanium Hydride (TiH₂) Nanoplates	Enables full dehydrogenation at 80°C and rehydrogenation at 30°C. nih.gov	Not specified	5.0 nih.gov

Energy Storage Devices

Sodium-ion batteries (SIBs) are emerging as a compelling alternative to lithium-ion batteries (LIBs), primarily due to the natural abundance and lower cost of sodium. monolithai.com A key advantage is the ability to use aluminum as the anode current collector without the risk of alloying that occurs with lithium, further reducing costs. acs.orgrsc.orgmdpi.com The development of high-performance electrode materials is central to advancing SIB technology.

Electrode Materials for Sodium-Ion Batteries (SIBs)

The performance of SIBs is intrinsically linked to the properties of their anode and cathode materials. Research is focused on developing materials that can accommodate the larger sodium ion (1.02 Å vs. 0.76 Å for Li⁺) while maintaining high capacity, stability, and rate capability. mdpi.commdpi.com

Anode Materials Development (e.g., Hard Carbon, Metal Compounds, Sodium Metal Anodes)

The search for suitable anode materials for SIBs is a critical area of research, as the graphite (B72142) commonly used in LIBs shows poor performance for sodium storage. mdpi.comoaepublish.com

Hard Carbon: This is currently the most prominent anode material for SIBs. tandfonline.com Its disordered structure, containing micropores and expanded graphitic layers, allows for the reversible storage of sodium ions. oaepublish.com Hard carbons derived from various precursors have demonstrated viable performance for SIB applications. oaepublish.comtandfonline.com

Metal Compounds: This category includes a wide range of materials that operate via intercalation, conversion, or alloying mechanisms. mdpi.comresearchgate.net

Transition Metal Oxides (TMOs): Compounds like TiO₂ are attractive due to their stability and a safe operating potential that prevents sodium metal plating. mdpi.com

Alloy-based Materials: Elements such as tin (Sn), antimony (Sb), and phosphorus (P) can alloy with sodium, offering very high theoretical capacities (e.g., 847 mAh g⁻¹ for Sn forming Na₁₅Sn₄). oaepublish.comtandfonline.com However, they often suffer from large volume changes during cycling, which can lead to poor stability. oaepublish.com

Sodium Metal Anodes: Using sodium metal as an anode is attractive due to its high theoretical specific capacity (1166 mAh/g) and low redox potential. mdpi.com However, significant challenges remain, including the formation of unstable solid electrolyte interphases (SEI) and the growth of sodium dendrites during cycling, which can cause short circuits and safety issues. mdpi.commdpi.comoaepublish.com

Cathode Materials Research (e.g., Layered Transition Metal Oxides, Polyanionic Compounds, Prussian Blue Analogues)

The development of cathode materials is crucial as they largely determine the energy density and cost of SIBs. mdpi.comnih.gov

Layered Transition Metal Oxides: With the general formula NaₓMO₂, these materials are analogous to the successful cathodes used in LIBs. mdpi.comnih.gov They can be classified by their stacking structure, with P2 and O3 types being the most studied. acs.orgroyalsocietypublishing.org P2-type materials generally exhibit better rate capability due to more open pathways for Na⁺ diffusion. acs.orgmdpi.com While they can deliver high specific capacity, they may suffer from structural instability and phase transitions during cycling. acs.orgmdpi.com

Polyanionic Compounds: These materials, with general formulas like NaMₓ(XOᵧ)z, feature strong covalent bonds within polyanion groups (e.g., (PO₄)³⁻, (SO₄)²⁻). acs.orgacs.org This strong bonding results in excellent structural and thermal stability and a high operating voltage. acs.org However, their electronic conductivity is often poor, and their energy density can be limited by the heavy polyanion groups. acs.orgcip.com.cn

Prussian Blue Analogues (PBAs): These compounds have a general formula of Na₂₋ₓMₐ[Mₑ(CN)₆]₁₋ᵧ·zH₂O. rsc.org Their open framework structure allows for fast Na⁺ diffusion, leading to excellent rate capabilities. They are also attractive due to their low cost and the ease of their synthesis. monolithai.comrsc.org A key challenge is managing the presence of water molecules and vacancies within the crystal structure, which can affect electrochemical performance. nih.gov

Table 3: Comparison of Cathode Material Classes for Sodium-Ion Batteries

Cathode Material Class	Examples	Typical Capacity (mAh g⁻¹)	Operating Voltage (V)	Advantages	Challenges
Layered Transition Metal Oxides	P2-Na₀.₆₇[Ni₀.₃₃Mn₀.₆₆]O₂, O3-Na₀.₉[Cu₀.₂₂Fe₀.₃₀Mn₀.₄₈]O₂ oaepublish.commdpi.com	100 - 200 oaepublish.comnih.govmdpi.com	2.6 - 3.2 mdpi.com	High specific capacity, relatively easy to synthesize. acs.orgmdpi.com	Structural instability during cycling, sensitivity to air/moisture. acs.orgnih.gov
Polyanionic Compounds	Na₃V₂(PO₄)₃, Na₂FePO₄F, Na₃(VOPO₄)₂F oaepublish.commdpi.comrsc.org	85 - 120 nih.govmdpi.com	High (>3.4 V) acs.org	Excellent thermal and structural stability, high voltage. acs.org	Poor electronic/ionic conductivity, lower energy density. acs.orgcip.com.cn
Prussian Blue Analogues	Na₂MnFe(CN)₆, Na₂CoFe(CN)₆ rsc.org	~140	~3.5 rsc.org	Low cost, high rate capability, stable framework. monolithai.comrsc.org	Presence of water and vacancies in the structure can be problematic. nih.gov

Components for Supercapacitors and Other Electrochemical Energy Devices

This compound compounds are integral to the advancement of electrochemical energy storage devices, including supercapacitors and sodium-ion capacitors (NICs). acs.org These devices are gaining attention for their high power density and long cycle life. passive-components.eu The abundance and low cost of sodium make it a promising alternative to lithium in energy storage technologies. acs.orgpassive-components.eu

In the realm of supercapacitors, the electrolyte plays a crucial role. Aqueous solutions of sodium sulfate (B86663) (Na₂SO₄) have been identified as effective electrolytes, particularly for electrodes made from transition metal oxides like MnO₂. mdpi.com The performance of MnO₂-based electrodes is reportedly higher in Na₂SO₄ and NaCl electrolytes compared to lithium or potassium salts, underscoring that the interaction at the electrode-electrolyte interface is as critical as the size of the metal ion. mdpi.com However, the use of alkaline electrolytes such as sodium hydroxide (B78521) can be problematic, as they may corrode aluminum-based current collectors, especially at potentials above 3 volts. mdpi.com

Sodium-ion hybrid capacitors (NICs) represent a significant area of research, merging the high energy density of batteries with the high power density of supercapacitors. acs.org These systems work by combining a battery-type electrode (anode) and a capacitor-type electrode (cathode). acs.org The charge storage mechanism involves a reversible Na+ ion insertion/desorption at the anode and anion adsorption/desorption at the cathode. passive-components.eu Materials like sodium superionic conductors (NASICON) are being explored for these applications. acs.org While research into NICs is still in its early stages, they hold the potential for high-performance, cost-effective energy storage. acs.org

The development of electrode materials is a key focus. Nickel and cobalt sulfides are considered effective electrode materials due to their low cost, abundance, and high electrochemical activity. sci-hub.se For instance, a composite electrode of CoS₂ nanoparticles wrapped with graphite carbon embedded onto N-doped porous carbon nanofibers has demonstrated excellent sodium-storage performance, with a capacity of 876 mAh g⁻¹ at a current density of 100 mA g⁻¹. sci-hub.se

Table 1: Performance of Sodium-Ion Based Electrochemical Devices

Device Type	Electrode Material	Electrolyte	Key Performance Metric
Supercapacitor	MnO₂	Na₂SO₄	Higher performance compared to Li/K salts mdpi.com
Sodium-Ion Device	CoS₂-graphite composite	-	876 mAh g⁻¹ at 100 mA g⁻¹ sci-hub.se

Materials for Aluminum-Air Batteries

Aluminum-air batteries are a promising clean energy source due to their high energy density, low cost, and the environmental friendliness of aluminum. cmu.ac.th Sodium compounds are critical components, primarily used in the electrolyte to facilitate the electrochemical reaction.

A common electrolyte is an aqueous solution of sodium chloride (NaCl). cmu.ac.th Due to its suitable electrical conductivity, low cost, and less corrosive nature compared to alkaline electrolytes, NaCl is a widely used medium. cmu.ac.th Research has shown that an aluminum-air battery using a 3.5% NaCl solution as the electrolyte, paired with a zinc-coated aluminum alloy 6061 anode and a Carbon@MnO₂ cathode, can achieve a specific discharge capacity of 414.561 mAh/g and a specific discharge energy of 255.077 mWh/g. mdpi.com

Alkaline electrolytes, such as sodium hydroxide (NaOH), are also used because they offer good electrical conductivity and can dissolve the aluminum hydroxide that forms on the anode surface. cmu.ac.th However, a major challenge with alkaline electrolytes is the high rate of self-corrosion of the aluminum anode. cmu.ac.thtci-thaijo.org To mitigate this, researchers have explored mixed electrolyte solutions. Studies on combining NaOH and NaCl have shown that mixed solutions can significantly decrease the self-corrosion of the aluminum anode. tci-thaijo.org One investigation found that a mixed electrolyte with a 99:1 ratio of NaCl to NaOH reduced the corrosion rate and increased the maximum capacity density to 1,232 mAh/g, a notable improvement over using either electrolyte alone. cmu.ac.th Another study reported that mixed solutions could increase the energy density by a factor of six compared to a conventional alkaline Al-air cell. tci-thaijo.org

Additionally, the waste electrolyte from aluminum-air batteries, a sodium aluminate solution, can be recycled. A process has been developed to treat the waste solution with activated carbon, followed by crystal seed precipitation to separate out sandy aluminum hydroxide. google.com This aluminum hydroxide can be calcined and returned to the electrolytic aluminum production process, while the purified mother liquor can be reused as a fresh electrolyte, creating a closed-loop system. google.com

Table 2: Performance of Aluminum-Air Batteries with Sodium-Based Electrolytes

Anode	Electrolyte	Cathode	Specific Capacity	Specific Energy
Aluminum Alloy 6061 (Zn-coated)	3.5% NaCl	Carbon@MnO₂	414.561 mAh/g mdpi.com	255.077 mWh/g mdpi.com
Aluminum Alloy 8011	Mixed NaCl:NaOH (99:1)	Chain-like carbon nano-onions	1,232 mAh/g cmu.ac.th	-

Catalysis and Organic Transformations

Applications in Homogeneous and Heterogeneous Catalysis

This compound compounds serve as important catalysts and catalyst precursors in both homogeneous and heterogeneous reactions. researchgate.net Aluminum's high abundance, low cost, and lower toxicity compared to many transition metals make it an attractive element for catalysis.

In homogeneous catalysis, aluminum compounds are utilized in various reactions, including hydroboration and hydroamination. A notable example is sodium bis(2-methoxyethoxy)aluminum hydride, commercially known as Red-Al, which is used as a precatalyst for the hydroboration of alkenes.

In the field of heterogeneous catalysis, which is widely favored in industry, sodium-containing aluminum compounds are crucial. essentialchemicalindustry.org Zeolites, which are crystalline aluminosilicates, are prominent heterogeneous catalysts used in processes like catalytic cracking. essentialchemicalindustry.org A commonly used zeolite, ZSM-5, is synthesized from sodium aluminate (a solution of aluminum oxide in aqueous sodium hydroxide) and a colloidal silica (B1680970) solution. essentialchemicalindustry.org The structure of zeolites contains pores and channels that provide sites for catalytic reactions. essentialchemicalindustry.org

Alumina (B75360) (aluminum oxide, Al₂O₃) is another cornerstone of heterogeneous catalysis, often used as a catalyst support. essentialchemicalindustry.orgmdpi.com For instance, in the reforming of naphtha, platinum is supported on an alumina surface. essentialchemicalindustry.org Both the metal and the oxide play catalytic roles in what is known as bifunctional catalysis. essentialchemicalindustry.org However, the presence of sodium can be detrimental in some applications. When aluminum hydroxide is precipitated from sodium aluminate, residual sodium can act as a poison for alumina catalysts, necessitating extensive washing steps. mdpi.com

A classic example of using a sodium compound to create a catalyst involves the treatment of intermetallic alloys. Highly active nickel catalysts can be obtained by the selective leaching of Ni-Al alloys with a sodium hydroxide solution. tandfonline.com

Table 3: Examples of this compound Compounds in Catalysis

Compound/System	Catalyst Type	Application	Role of Sodium-Aluminum Compound
Sodium bis(2-methoxyethoxy)aluminum hydride (Red-Al)	Homogeneous	Hydroboration of alkenes	Precatalyst
Sodium Aluminate	Heterogeneous	Synthesis of ZSM-5 zeolite	Precursor/Reactant essentialchemicalindustry.org
Ni-Al alloy + NaOH solution	Heterogeneous	Preparation of active Nickel catalyst	Reactant for leaching Al tandfonline.com

Reagents for Directed Metalation and Functionalization Reactions in Organic Synthesis

Directed ortho-metalation (DoM) is a powerful strategy for the regioselective functionalization of aromatic compounds. msu.eduorganic-chemistry.org This reaction typically involves an organometallic reagent reacting with an arene that has a "directing metalation group" (DMG). organic-chemistry.org The DMG, often a group capable of chelation, increases the acidity of the protons in the ortho position, leading to selective deprotonation at that site. organic-chemistry.org The resulting ortho-metalated intermediate can then react with various electrophiles. organic-chemistry.org

While alkyllithium compounds are commonly used for this purpose, bimetallic reagents containing aluminum and an alkali metal like sodium have been developed for direct "alumination" reactions. researchgate.net For example, an aluminum ate base, i-Bu₃Al(TMP)Li (where TMP is tetramethylpiperidide), has been designed for the regioselective generation of functionalized aromatic aluminum compounds. researchgate.net In this system, the lithium ion serves as a recognition point for the functional groups on the aromatic ring. researchgate.net

Structural studies of related compounds show the influence of the alkali metal. In a comparison between a lithium and a sodium phenoxide derivative of trimethylaluminum, the Al-O bond distance was found to be significantly shorter in the sodium compound (1.8621 Å) than in the lithium version (1.900 Å). researchgate.net This suggests a stronger interaction between the aluminum and the phenoxide oxygen in the sodium derivative, likely due to the higher ionic character of the Na-O bond. researchgate.net These bimetallic reagents are valuable tools for creating C-C and C-heteroatom bonds and can be used to synthesize multi-substituted aromatic compounds. researchgate.net

Advanced Ceramics and Composites

This compound Silicates in Advanced Ceramic Applications

This compound silicates, also known as sodium aluminosilicates, are a class of compounds with significant applications in the field of advanced ceramics. markwideresearch.com These materials are used as raw materials in the production of a wide range of ceramic products, including tiles, sanitaryware, and insulators. markwideresearch.comimerys.com

One of the key benefits of using this compound silicates, such as the commercially available feldspar (B12085585) product Minspar, is their role as a fluxing agent. imerys.com They can lower the firing temperature or shorten the firing cycle required for the ceramic body, which leads to energy savings. imerys.com Furthermore, these compounds enhance the mechanical strength of the final ceramic product and can improve its whiteness. imerys.com

Alumina silicate (B1173343), a natural ceramic derived from pyrophyllite (B1168745) rock, is another important material in this category. final-materials.com It offers excellent thermal resistance, with the ability to be used at temperatures up to 1,300 °C, and displays high dimensional stability with very low shrinkage (≤ 1%). final-materials.com This makes it a cost-effective alternative to more expensive sintered ceramics for many high-temperature applications, such as winding cores, brazing jigs, and thermal insulators. final-materials.com

Recent innovations include the development of non-firing aluminosilicate (B74896) ceramic membranes. mdpi.com These materials are synthesized using sodium hydroxide and sodium silicate as activators. mdpi.com This process creates a robust ceramic framework without the need for high-temperature sintering. One study demonstrated that these non-firing membranes could achieve a flexural strength of 8.7 MPa. mdpi.com Such materials show potential for applications like filtration. mdpi.com

Glass-ceramics are another class of advanced materials where this compound silicates are found. csi-na.com These are composites of molten glass and ceramic. Aluminum-silicate (AS) is one of the primary types of glass-ceramics, valued for their durability and tunable thermal properties. csi-na.com

Table 4: Properties and Applications of this compound Silicates in Ceramics

Material	Type	Key Properties	Applications
Sodium/potassium/calcium aluminum silicate (e.g., Minspar)	Fluxing Agent	Lowers firing temperature, enhances mechanical strength, improves whiteness imerys.com	Tile bodies, large surface ceramics imerys.com
Alumina Silicate (natural)	Machinable Ceramic	Heat-resistant to 1300°C, low shrinkage, dielectric, cost-effective final-materials.com	Insulators, injectors, nozzles, brazing jigs final-materials.com
Non-firing Aluminosilicate (NaOH/Na₂SiO₃ activated)	Ceramic Membrane	Flexural strength of 8.7 MPa, porous structure mdpi.com	Filtration mdpi.com

Precursors for Advanced Alumina Forms and Nanomaterials

This compound compounds, particularly sodium aluminate (NaAlO₂), serve as crucial and versatile precursors in the synthesis of advanced alumina (Al₂O₃) forms and nanomaterials. researchgate.netijnnonline.net The ability to control the synthesis process allows for the production of various alumina polymorphs, such as γ-Al₂O₃, and intermediates like boehmite (γ-AlOOH), with tailored properties for specific applications. ijnnonline.netmdpi.comrsc.org These materials are highly valued in catalysis, adsorption, and ceramics due to their high surface area, porosity, and thermal stability. ijnnonline.netmdpi.com

The synthesis of alumina nanomaterials from sodium aluminate often involves controlled precipitation or hydrolysis, where parameters like pH, temperature, and the presence of directing agents are meticulously managed. ijnnonline.netmdpi.comacs.org For instance, the carbonation method, which utilizes sodium aluminate solution and carbon dioxide, is a common route where the final pH is a critical determinant of the resulting crystal phase, such as pseudoboehmite. acs.org The concentration of the initial sodium aluminate solution can also influence the critical pH range for synthesis. acs.org

Hydrothermal methods are also employed, using aluminum hydroxide (derived from sodium aluminate) as a raw material to produce high-quality boehmite, which is a precursor for electronic ceramics and high-grade catalysts. google.com The reaction between aluminum nitrate (B79036) and sodium carbonate can also yield boehmite as a precursor, which is then calcined under specific thermal programs to produce nano-sized gamma alumina with a high specific surface area. ijnnonline.net

Research has shown that the morphology and properties of the final alumina product are highly dependent on the synthesis conditions. The use of surfactants or structure-directing agents, such as polyethylene (B3416737) glycol (PEG) and polyvinyl alcohol (PVA), during the precipitation from sodium aluminate liquor can control particle size and surface area. ijnnonline.net Studies have demonstrated that γ-alumina nanoparticles with average sizes of 20 nm and 46 nm can be produced using PEG and PVA, respectively, with the resulting materials exhibiting high surface areas. ijnnonline.net Similarly, the reaction of a supersaturated sodium aluminate solution with seeding materials and a surfactant like PEG can yield nano-sized α-Al₂O₃ particles with an average size of 30–40nm.

The following table summarizes findings from various studies on the synthesis of advanced alumina forms from this compound precursors.

Precursor(s)	Synthesis Method	Key Conditions	Resulting Material	Key Properties	Reference(s)
Sodium aluminate liquor, PEG, PVA	Surfactant-assisted precipitation & calcination	Calcination at 800°C	γ-Al₂O₃ nanoparticles	Surface area: 138.8 m²/g (PEG), 201 m²/g (PVA); Particle size: 20 nm (PEG), 46 nm (PVA)	ijnnonline.net
Aluminum nitrate, Sodium carbonate	Precipitation & calcination	Reaction at 70°C, calcination at 550°C	Nano-sized γ-Al₂O₃	High specific surface area (413 m²/g), 91% yield, flower-like morphology	ijnnonline.net
NaAlO₂ solution	Precipitation & thermal transformation	Precipitation at pH=7, 80°C; Calcination at 800°C	Pseudo-boehmite (γ-AlOOH) and γ-Al₂O₃	BET surface area: 298.35 m²/g (γ-AlOOH), 403.31 m²/g (γ-Al₂O₃)	mdpi.com
Supersaturated sodium aluminate solution	Seeding with surfactant	Use of PEG20000 as surfactant	Nano-sized α-Al₂O₃ powder	Average particle size: 30–40 nm
Synthetic Bayer liquor (sodium aluminate)	Sol-gel & calcination	Calcination at 873 K and 1273 K	Nano α-Al₂O₃ powder	Crystallite size of 12 nm	researchgate.net

Development of Nanocomposite Materials

This compound compounds are integral to the fabrication of various advanced nanocomposite materials, where they can act as a primary component, a precursor, or a reactant in the synthesis process. europa.euresearchgate.netynu.ac.jp These nanocomposites are designed to exhibit enhanced properties, making them suitable for applications ranging from energy storage to environmental remediation and advanced polymer systems. europa.eumdpi.commarquette.edu

In the field of hydrogen storage, complex hydrides like this compound tetrahydride (sodium alanate, NaAlH₄) are used to create nanocomposites. europa.euresearchgate.net By infiltrating the hydride into nanoporous carbon templates, researchers can alter the material's thermodynamics and kinetics for hydrogen exchange. europa.eu This nanoconfinement helps prevent particle agglomeration and can improve reversibility and safety. europa.eu Polymer nanocomposites incorporating sodium alanate have also been developed, where the addition of other nanofillers like multiwalled carbon nanotubes (MWCNTs) and titanium dioxide in a polymer matrix improves thermal stability and hydrogen storage kinetics. researchgate.net

Layered double hydroxides (LDHs), which can be synthesized using aluminum and sodium salts, serve as nanofillers in polymer nanocomposites. marquette.edumarquette.edu For example, zinc aluminum and magnesium aluminum oleate (B1233923) LDHs have been prepared via a co-precipitation method involving aluminum nitrate and sodium oleate. marquette.edu These LDH nanomaterials, when melt-blended with polymers like polyethylene (PE) or poly(methyl methacrylate) (PMMA), can enhance thermal stability and improve fire retardant properties. marquette.edu

This compound compounds also feature in the synthesis of nanocomposites for environmental applications. A novel analcime/sodium magnesium aluminum silicon silicate nanocomposite was synthesized hydrothermally using precursors including aluminum nitrate and sodium silicate, with polyethylene glycol as a structure-directing agent. mdpi.com This material demonstrated high efficiency in removing methylene (B1212753) blue dye from aqueous solutions, with its unique crystalline structure enhancing adsorption through ion exchange. mdpi.com Another study developed a cost-effective adsorbent for fluoride (B91410) removal by combining sodium alginate with red mud, an industrial byproduct rich in aluminum oxides. mdpi.com The resulting composite material valorizes industrial waste and shows high fluoride removal efficiency through mechanisms like complexation and ligand exchange. mdpi.com

The table below details several nanocomposites developed using this compound compounds.

Nanocomposite Type	This compound Compound/Precursor	Synthesis/Fabrication Method	Key Application/Enhanced Property	Reference(s)
Hydrogen Storage Nanocomposite	This compound tetrahydride (NaAlH₄)	Infiltration into nanoporous carbon scaffold	Altered thermodynamics and kinetics for hydrogen storage	europa.eu
Polymer Nanocomposite	Sodium alanate (NaAlH₄), MWCNTs, TiO₂	Solution mixing with sulfonated polyetherimide	Improved thermal stability and hydrogen storage kinetics	researchgate.net
Polymer Nanocomposite	Aluminum nitrate, Sodium oleate (to form ZnAl-Oleate LDH)	Co-precipitation and melt blending with polypropylene	Enhanced thermal stability and fire performance	marquette.edumarquette.edu
Adsorbent Nanocomposite	Aluminum nitrate, Sodium silicate	Hydrothermal synthesis	Efficient removal of methylene blue dye from water	mdpi.com
Adsorbent Composite	Red mud (contains aluminum oxides), Sodium alginate	Blending/Complexation	Cost-effective removal of fluoride from water	mdpi.com
Electrode Material	Aluminum chloride, Sodium hydroxide (to form ZnS-Al nanocomposite)	Co-precipitation	Potential for use in supercapacitors	scielo.br

Water Treatment Applications (from a chemical perspective, e.g., adsorbents, flocculants)

Sodium aluminate stands out as a multifunctional chemical in water treatment, primarily valued for its roles as a coagulant, flocculant, and pH adjuster. tidjma.tngetwsu.comgreenchemindustries.com Its application is critical in both municipal drinking water and industrial wastewater treatment to remove a wide range of impurities. aluminachemicals.netitswatergroup.com

From a chemical perspective, sodium aluminate (NaAlO₂) in aqueous solution acts as an effective source of aluminum hydroxide. atamanchemicals.com When added to water, it contributes aluminum ions (Al³⁺) and increases alkalinity. tidjma.tnwcs-group.co.uk Unlike acidic aluminum salts such as aluminum sulfate, which lower the pH, sodium aluminate raises it, often eliminating the need for additional alkaline chemicals like lime or caustic soda. wcs-group.co.ukalumichem.com This alkaline property is particularly useful in treating water with low initial alkalinity. itswatergroup.com

The primary mechanism of sodium aluminate as a coagulant involves the hydrolysis of aluminum ions to form aluminum hydroxide flocs. These amorphous, gelatinous precipitates have a large surface area that adsorbs and entraps suspended solids, color-causing compounds, organic matter, and other colloidal particles. tidjma.tnbioline.org.br This process, known as coagulation, destabilizes the particles. Following this, gentle mixing (flocculation) encourages these small particles to aggregate into larger, heavier flocs that can be easily removed through sedimentation and filtration. tidjma.tngetwsu.com Sodium aluminate is often used as an auxiliary or secondary coagulant alongside a primary coagulant like aluminum sulfate or polyaluminum chloride (PAC) to enhance the formation of larger, denser flocs, thereby improving the efficiency of the clarification process. tidjma.tnbioline.org.braphapublications.org

Beyond clarification, sodium aluminate is effective in removing specific dissolved contaminants. It is used for the removal of dissolved silica, phosphates, and fluorides from industrial wastewater. aluminachemicals.netatamanchemicals.com The removal of phosphorus, in particular, is a key benefit, helping to prevent eutrophication of receiving water bodies. aluminachemicals.netalumichem.com

Furthermore, this compound compounds are used as precursors to synthesize dedicated adsorbent materials for water purification. For example, pseudo-boehmite and gamma alumina, synthesized from sodium aluminate solutions, have been shown to be effective adsorbents for removing dyes like Eriochrome black T from water. mdpi.com Similarly, composites derived from polyaluminum chloride (PAC) sludge can form aluminosilicate structures capable of removing fluoride through ligand exchange and electrostatic attraction. nih.gov

The functions of sodium aluminate in water treatment are summarized in the table below.

Function	Chemical Action/Mechanism	Impurities Removed	Reference(s)
Coagulant/Flocculant Aid	Provides Al³⁺ ions which hydrolyze to form aluminum hydroxide flocs, destabilizing and aggregating suspended particles.	Suspended solids, turbidity, color, organic matter, microorganisms.	tidjma.tngetwsu.comaluminachemicals.netbioline.org.br
pH Adjustment	As an alkaline substance, it increases the pH of the water, optimizing conditions for coagulation.	(Adjusts water chemistry rather than removing a specific impurity)	tidjma.tnitswatergroup.comwcs-group.co.uk
Precipitant	Reacts with dissolved ions to form insoluble precipitates.	Phosphates, dissolved silica, fluorides, heavy metals.	aluminachemicals.netitswatergroup.comatamanchemicals.comalumichem.com
Adsorbent Precursor	Acts as a starting material for the synthesis of high-surface-area alumina adsorbents.	Anionic dyes (e.g., Eriochrome black T), fluoride.	mdpi.comnih.gov

Environmental Implications and Sustainable Development in Sodium Aluminum Chemistry

Life Cycle Assessment (LCA) of Sodium Aluminum Production Processes

A Life Cycle Assessment (LCA) is a systematic evaluation of the potential environmental impacts of a product or process throughout its entire life cycle, from the extraction of raw materials to final disposal. diva-portal.orgdeltares.nl For this compound compounds, particularly sodium aluminate produced via the Bayer process for alumina (B75360) manufacturing, the LCA reveals significant energy consumption and waste generation. diva-portal.orglcacommons.govmdpi.com

The carbon footprint of sodium aluminate production is closely linked to the energy source used. researchgate.net The type of fuel is a critical factor, with the potential for significant reductions in CO2-equivalent emissions by transitioning to cleaner energy sources. researchgate.net Studies have shown that the environmental impact of primary aluminum production in some regions can be 1.2 times the global average, with alumina production accounting for a substantial portion of this impact. mdpi.com

Below is an interactive data table summarizing the carbon footprint for various coagulants, including sodium aluminate, based on a cradle-to-gate LCA study.

Coagulant	Carbon Footprint (g CO2 eq. per mole of Al or Fe)	Key Contributor
Sodium aluminate (pickling caustic)	119	Raw Materials (87%)
Sodium aluminate (aluminium hydrate)	38	Raw Materials (78%)
Polyaluminium chloride (PAC) 18	47	Raw Materials (57%)
Polyaluminium chloride (PAC) 10 (HB)	47	Raw Materials (71%)
Source: INCOPA incopa.org

The most significant waste stream from the Bayer process is bauxite (B576324) residue, commonly known as "red mud." nih.gov For every ton of alumina produced, approximately one to two tons of bauxite residue are generated. nih.govresearchgate.net This residue is highly alkaline due to the use of sodium hydroxide (B78521) in the process, posing environmental risks if not managed properly. nih.govpetronaftco.com

Globally, an estimated 140 million tonnes of bauxite residue are produced annually, with only a small fraction being utilized. redmud.org Valorization strategies aim to convert this waste into valuable products, reducing its environmental impact. Research and development efforts are focused on:

Extraction of valuable metals: Bauxite residue contains iron, titanium, and rare earth elements, which can be extracted through various hydrometallurgical and pyrometallurgical processes. geomega.cadiva-portal.org

Use in construction materials: The residue can be used as a component in cement, bricks, and other building materials. petronaftco.comredmud.org

Soil remediation: Neutralized bauxite residue, sometimes marketed as Bauxsol™, can be used to remediate contaminated sites by adsorbing heavy metals. researchgate.net

Geomega Resources Inc., in collaboration with Rio Tinto, is developing a technology to valorize bauxite residue through a three-circuit system that removes alkalinity, extracts iron, and recovers other high-value metals like rare earths and titanium, with over 95% of the main reagents being recycled. geomega.ca

Energy Consumption and Carbon Footprint Analysis of Industrial Processes

Chemical Leaching and Environmental Mobility of this compound Compounds (e.g., from Industrial Byproducts)

The environmental mobility of this compound compounds is a key concern, particularly the leaching of these compounds from industrial byproducts like bauxite residue. clu-in.org The high alkalinity of bauxite residue can impact soil and water quality if not contained properly. petronaftco.com

The mobility of aluminum in the environment is strongly influenced by pH. cdc.gov In acidic conditions (low pH), aluminum becomes more soluble and mobile, which can be a concern in areas affected by acid rain or acid mine drainage. cdc.gov Conversely, at higher pH levels, such as those found in bauxite residue, aluminum compounds are generally less soluble. cdc.gov

Molecular dynamics studies on sodium alumino-silicate hydrate (B1144303) (N-A-S-H) gels, which can be present in these residues, show that sodium ions are the most unstable and can leach out, particularly when exposed to water. This leaching can lead to a gradual decrease in the stability of the alumino-silicate structure. Sequential extraction procedures are used to assess the mobility of metals in contaminated soils, providing insights into how strongly they are bound to different soil components. mdpi.com

Strategies for Mitigating Environmental Footprint in Synthesis and Application

Mitigating the environmental footprint of this compound compound production and use requires a multi-faceted approach, focusing on process efficiency and circular economy principles.

Significant efforts are underway to reduce the energy consumption and emissions of the Bayer process. aqw.com.auicsoba.org Strategies include:

Improved heat transfer: Technologies like Solvay's MAX HT® Sodalite Scale Inhibitor prevent the buildup of scale on heat exchangers in the Bayer process, improving heat transfer efficiency and reducing energy consumption. medium.com This can lead to a reduction of approximately 90 kg of CO2 per ton of alumina produced. medium.com

Low-grade energy recovery: Implementing technologies like mechanical vapor recompression (MVR) and heat pumps to recover and reuse low-grade heat can significantly reduce the need for steam generated from fossil fuels. icsoba.org

Electrification and alternative fuels: The transition to renewable electricity for heating processes and the exploration of alternative fuels like green hydrogen for calcination are key long-term decarbonization strategies. researchgate.neticsoba.org Bayer has committed to reducing its value chain emissions and is investing in energy efficiency and climate-friendly measures. bayer.com

Creating a circular economy for materials containing sodium and aluminum is crucial for sustainability. sustainability-directory.comacs.org

Recycling of caustic soda: In the Bayer process, the spent liquor containing caustic soda is concentrated and recycled back into the digestion stage, reducing the need for fresh caustic soda and minimizing waste. petronaftco.com

Recycling of aluminum scrap: Recycling aluminum scrap requires only about 5% of the energy needed for primary production from ore, leading to a more than 90% reduction in energy consumption and greenhouse gas emissions. researchgate.net The development of alloys that are more tolerant to impurities found in scrap is an active area of research. researchgate.netdierk-raabe.com

Nanofiltration for aluminum recovery: MIT engineers have developed a nanofiltration process that can selectively capture aluminum ions from waste streams like spent cryolite (B1665278) from aluminum smelting, allowing the recovered aluminum to be reintroduced into the production process. mit.edu

Sodium-ion battery recycling: As sodium-ion batteries become more prevalent, developing efficient recycling processes for recovering sodium, aluminum, and other valuable materials will be essential for resource security and a circular economy. sustainability-directory.com

Future Perspectives and Emerging Research Frontiers in Sodium Aluminum Chemistry

Rational Design and Synthesis of Novel Sodium Aluminum Architectures

The future of this compound chemistry lies in the ability to precisely control the structure of materials at the atomic and nanoscale levels. The rational design and synthesis of novel architectures are critical for unlocking enhanced functionalities and performance. This approach moves away from serendipitous discovery towards the deliberate construction of materials with predetermined properties.

Key strategies in this area involve the meticulous design of material structures to boost desired characteristics. For instance, in the context of energy storage, designing positive electrode materials with a regular morphology, such as a microspherical structure, can enhance reaction dynamics, increase tap density, and reduce undesirable side reactions with electrolytes. acs.org The synthesis of layered P2-type oxides, a common structure for sodium-ion battery cathodes, is being refined to improve stability during the electrochemical cycling process. acs.orgresearchgate.net The goal is to create unique features that lead to enhanced electrochemical performance. acs.org

Modern synthesis methodologies are central to realizing these designs. Bottom-up approaches, such as sol-gel and hydrothermal methods, are widely employed because they allow for precise control over particle size and morphology, leading to a narrower size distribution. mdpi.com These techniques enable the creation of everything from nanoparticles to complex, three-dimensional nanoframes, which offer highly open architectures and large specific surface areas, making them attractive for applications like heterogeneous catalysis. oup.com The ability to create such controlled structures is a foundational step in developing advanced this compound materials.

Table 1: Emerging this compound Architectural Designs and Their Benefits

Architectural Design	Synthesis Method Examples	Intended Benefits & Applications
Layered Oxides (e.g., P2-type)	Solid-state reaction, Solvothermal	Enhanced ion diffusion, structural stability for high-performance battery cathodes. acs.orgresearchgate.net
Spherical Microspheres	Modified solvothermal, Co-precipitation	Higher tap density, improved energy density, enhanced reaction dynamics in batteries. acs.org
3D Nanoframes	Site-selected deposition, Dealloying	High surface area, open architecture for advanced catalysis and plasmonics. oup.com
Core-Shell Nanostructures	Sol-gel, Atomic Layer Deposition	Surface stabilization, reduced side reactions, improved cycling stability in electrochemical devices.
Porous Nanomaterials	Template-assisted sol-gel	High surface area for catalysis, adsorption, and water treatment applications. mdpi.com

Integration of Advanced In-Situ and Operando Characterization Techniques

To guide the rational design of new materials, a deep understanding of their dynamic behavior under real-world operating conditions is essential. Advanced in-situ and operando characterization techniques are indispensable tools that allow researchers to observe the structural, chemical, and morphological changes in this compound compounds as they function. mdpi.comosti.gov This provides critical insights that are often unattainable through conventional ex-situ methods. researchgate.net

The integration of these techniques is particularly crucial for developing robust energy storage materials. mdpi.comosti.gov For example, in-situ synchrotron X-ray diffraction (XRD) can track the evolution of crystal structures and phase transitions during the charging and discharging of a battery, verifying reversible changes and quantifying volume expansion. mdpi.com Soft X-ray spectroscopy techniques, such as X-ray absorption spectroscopy (XAS), are powerful for probing the local electronic and structural changes around specific elements in both crystalline and amorphous materials during operation. researchgate.netboisestate.edu

At the nanoscale, in-situ transmission electron microscopy (TEM) allows for the direct visualization of morphological changes, particle cracking, and the formation of defects like dislocations, which can surprisingly improve reaction kinetics in some cases. boisestate.eduvt.edu These powerful observational tools help elucidate charge storage mechanisms, identify degradation pathways, and establish critical structure-property relationships that are necessary to engineer more durable and efficient this compound materials. mdpi.comboisestate.eduvt.edu

Table 2: Advanced Characterization Techniques in this compound Research

Technique	Type	Information Gained	Relevance to this compound Chemistry
X-ray Diffraction (XRD)	In-situ / Operando	Crystal structure evolution, phase transitions, lattice parameter changes. mdpi.com	Understanding structural stability and charge/discharge mechanisms in battery materials.
X-ray Absorption Spectroscopy (XAS)	In-situ / Operando	Local atomic environment, oxidation state changes, redox chemistry. researchgate.netboisestate.edu	Elucidating the electrochemical reactions and degradation of electrode materials.
Transmission Electron Microscopy (TEM)	In-situ	Nanoscale morphological changes, defect formation, solid electrolyte interphase (SEI) growth. boisestate.eduvt.edu	Visualizing degradation mechanisms and guiding the design of nanostructured materials.
Electrochemical Atomic Force Microscopy (EC-AFM)	In-situ	Surface morphology, mechanical properties, SEI evolution under electrochemical control. researchgate.net	Probing the electrode-electrolyte interface with high spatial resolution.
Neutron Diffraction	Operando	Location of light elements (like sodium), bulk structural changes. researchgate.net	Tracking sodium ion movement and distribution within the bulk material.

Synergistic Computational-Experimental Approaches for Predictive Materials Discovery

The traditional trial-and-error approach to materials discovery is time-consuming and expensive. The integration of computational modeling with experimental synthesis and characterization creates a powerful synergy that can dramatically accelerate the development of new this compound compounds. nih.govacs.org Computational screening has emerged as an effective tool to rapidly assess the potential of vast chemical spaces for promising materials. iapchem.orgresearchgate.net

First-principles methods, particularly Density Functional Theory (DFT), have become established techniques for the theoretical analysis of material properties, helping to connect a material's structure to its functional characteristics. iapchem.orgresearchgate.net For discovering new crystalline materials, Crystal Structure Prediction (CSP) methods are pivotal. aip.org These algorithms can predict the most stable atomic arrangements of a compound under given conditions, helping to identify novel low-energy polymorphs that may possess superior properties. nih.govacs.orgaip.org

Furthermore, the rise of Artificial Intelligence (AI) and Machine Learning (ML) is revolutionizing this field. ML models can be trained on large datasets generated by computational methods or experiments to predict material properties orders of magnitude faster than traditional simulations. acs.orgaip.org This data-driven approach can identify subtle trends in high-dimensional data and suggest novel material compositions that a human researcher might overlook. nih.govacs.org This synergistic loop—where computation predicts, experiment validates, and the results feed back to refine the models—enables a more targeted and efficient search for the next generation of advanced this compound materials. nih.gov

Table 3: Computational Methods in this compound Materials Discovery

Computational Method	Role in Materials Discovery	Example Application
Density Functional Theory (DFT)	Calculates electronic structure, formation energies, and predicts intrinsic properties. researchgate.net	Determining the voltage, ionic conductivity, and stability of a new battery electrode material.
Crystal Structure Prediction (CSP)	Identifies stable and metastable crystal structures for a given composition. nih.govaip.org	Discovering novel, low-energy polymorphs of a this compound oxide cathode with potentially better properties. acs.org
Molecular Dynamics (MD)	Simulates the time-evolution of atoms and molecules to study dynamic processes. iapchem.org	Modeling ion diffusion pathways and rates within an electrolyte or solid electrode.
Machine Learning (ML) / AI	Accelerates property prediction, identifies patterns in large datasets, suggests novel compositions. acs.orgaip.org	Screening thousands of potential compounds to identify candidates with high ionic conductivity for further study.
High-Throughput Screening	Automates the computational evaluation of large numbers of materials. nih.gov	Systematically searching a materials database for this compound compounds that meet specific stability and performance criteria.

Addressing Global Challenges in Energy and Sustainability with Advanced this compound Solutions

Advanced this compound compounds are poised to play a significant role in tackling global challenges related to energy and sustainability. The most prominent application is in next-generation energy storage systems, which are critical for the widespread adoption of renewable energy sources like wind and solar. mdpi.com

Sodium-ion batteries (SIBs) have emerged as a promising alternative to lithium-ion batteries (LIBs), primarily due to the vast natural abundance and low cost of sodium. mdpi.comsodiumbatteryhub.comrsc.org Unlike lithium, sodium resources are distributed evenly across the globe, mitigating geopolitical supply chain risks. acs.org Aluminum is also a key enabler of this technology; because sodium does not alloy with aluminum, inexpensive aluminum foil can be used as the current collector for both the anode and cathode, further driving down battery costs compared to LIBs, which require more expensive copper for the anode. mdpi.comsodiumbatteryhub.com Recent research has demonstrated new sodium-aluminum battery designs that eliminate the need for more expensive metals like nickel without sacrificing performance, making them ideal for stationary grid energy storage. adenapower.com

Beyond energy storage, this compound compounds contribute to other sustainability goals. Sodium aluminate, for example, is widely used in water purification and wastewater management. markwideresearch.com It acts as a coagulant to help remove impurities and pollutants, addressing the critical need for clean water. markwideresearch.com As researchers develop more energy-efficient and sustainable manufacturing processes for these compounds, their environmental benefits will continue to grow, positioning this compound chemistry as a key contributor to a more sustainable future. markwideresearch.com

Table 4: Sustainability Comparison of Sodium-Ion vs. Lithium-Ion Batteries

Feature	Sodium-Ion Batteries (with Al components)	Lithium-Ion Batteries	Sustainability Implication
Key Element Abundance	Sodium is >1000 times more abundant than lithium in Earth's crust. acs.orgaip.org	Lithium is relatively scarce with concentrated geographic distribution.	Reduced resource scarcity concerns and more stable material costs for SIBs.
Anode Current Collector	Can use inexpensive and abundant Aluminum. mdpi.comsodiumbatteryhub.com	Requires more expensive Copper.	Lower material cost and environmental impact from mining for SIBs.
Cost	Estimated material costs are 25-30% lower than LFP batteries. sodiumbatteryhub.com	Higher material costs due to lithium, cobalt, and copper.	SIBs are more economically viable for large-scale applications like grid storage.
Application Focus	Stationary energy storage, grid integration of renewables. adenapower.comflashbattery.tech	Electric vehicles, portable electronics.	SIBs can directly support the transition to a renewable energy grid.
Safety	Generally considered safe; can be fully discharged for transport.	Safety concerns related to thermal runaway and dendritic growth exist.	Potentially safer for large-scale and stationary installations.

Q & A

Q. What are the primary methods for synthesizing sodium aluminate, and how do reaction conditions influence product purity?

Sodium aluminate is typically synthesized via alkaline digestion of aluminum sources (e.g., α-Al₂O₃, aluminum foil waste) with sodium hydroxide under controlled hydrothermal conditions. Key parameters include digestion temperature (e.g., 190°C for α-Al₂O₃), pH (adjusted using HCl or NaOH), and aging time. For instance, digesting α-Al₂O₃ in 3.5 M NaOH at 190°C for 3 hours produces sodium aluminate liquor, which is then precipitated by acid addition . Product purity is affected by contaminants like NaCl, which require thorough washing (using distilled water and vacuum filtration) to remove .

Q. How can researchers verify the stoichiometry of sodium aluminate compounds during synthesis?

X-ray diffraction (XRD) and energy-dispersive spectroscopy (EDS) are critical for verifying stoichiometry. For example, EDS can detect atomic ratios (e.g., Na:Al:O) and identify impurities like sodium residues, which are undesirable in nanopowders . Titration methods are also used to quantify Al₂O₃ content, as commercial sodium aluminate’s efficacy depends on its soluble alumina percentage .

Q. What role does sodium aluminate play in producing aluminum hydroxide for industrial research?

Sodium aluminate serves as a precursor for aluminum hydroxide (Al(OH)₃) via precipitation. Adjusting the pH of sodium aluminate solutions with acids (e.g., HCl) or bases (e.g., NH₃) triggers hydrolysis, forming Al(OH)₃ gels. The gel’s properties (e.g., crystallinity, surface area) depend on precipitation pH, temperature, and aging time .

Q. How should researchers design a literature review strategy for sodium aluminate applications?

Use structured database queries (e.g., Scopus) with keywords like "sodium aluminate," "AlO₂⁻," and "aluminum hydroxide." Advanced natural language processing (NLP) tools can extract phase-property relationships from full-text corpora. For example, regex-based searches combined with Scopus filters identified 20,520 relevant papers in one study .

Advanced Research Questions

Q. How can experimental design (DOE) optimize sodium aluminate precipitation parameters?

A factorial DOE (e.g., 3 factors, 18 runs) can model the effects of pH (4.5–6.5), temperature (40–80°C), and HCl concentration (1–3 M) on alumina yield. MiniTab software aids in analyzing interactions, such as how lower pH increases precipitation efficiency but risks sodium contamination. Response surface methodology (RSM) further refines optimal conditions .

Q. What strategies mitigate sodium contamination in alumina derived from sodium aluminate?

Post-synthesis washing with distilled water (3–5 cycles) and vacuum filtration (5-micron filters) reduce NaCl residues. EDS analysis confirms residual sodium levels; <0.1% is achievable with rigorous washing. Alternative precipitation agents (e.g., NH₃ instead of NaOH) can also minimize sodium introduction .

Q. How do coexisting ions (e.g., Na⁺, SO₄²⁻) affect sodium aluminate’s performance in water treatment applications?

Sodium ions interfere with alumina’s sorption capacity under alkaline conditions. For example, Na⁺ competes with F⁻ for binding sites on γ-Al₂O₃, reducing fluoride removal efficiency by 30–50% at pH >8. Geochemical modeling (considering ion activities and surface charge) predicts such interactions, guiding the use of additives (e.g., bark extracts) to mitigate Al³+ leaching in acidic conditions .

Q. What statistical methods are suitable for analyzing sodium aluminate’s role in composite materials?

Full factorial designs (2² or 2³) with ANOVA identify significant factors (e.g., surface treatment, bamboo core diameter) in composite mechanical testing. For instance, a 2² design with replicates (24 specimens) revealed that NaOH-treated aluminum skins improved adhesion in bamboo-epoxy composites (p <0.05) .

Q. How can simulation models validate sodium aluminate substitutes in experimental testing?

When substituting sodium with aluminum (e.g., in liquid-level sensors), validate via temperature-compensated simulations. For example, prototype tests using aluminum instead of sodium showed linearity errors <2% at 3m ranges. Temperature fluctuations (20–100°C) require calibration curves to adjust for thermal expansion .

Q. What advanced characterization techniques resolve contradictions in sodium aluminate phase transitions?

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) track phase transformations (e.g., pseudoboehmite → γ-Al₂O₃) under varying calcination temperatures (300–800°C). Discrepancies in O/Al ratios (e.g., 2.1 in bayerite-containing samples) are clarified with XRD-EDS correlations .